1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-ol

Core Science & Biosynthesis

Spectroscopic Elucidation of 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-ol: A Comprehensive Analytical Whitepaper

Introduction & Structural Dynamics

The compound 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-ol (Molecular Formula: C₇H₉F₃N₂O; MW: 194.16 g/mol ) represents a highly functionalized heterocyclic building block frequently utilized in the development of agrochemicals and pharmaceuticals. The structural integrity of this molecule is defined by three critical moieties: the electron-withdrawing trifluoromethyl (-CF₃) group at C-5, the sterically demanding isopropyl group at N-1, and the hydroxyl (-OH) group at C-3.

A fundamental challenge in characterizing 1-substituted pyrazol-3-ols is their propensity for tautomerism. The molecule can theoretically exist in an equilibrium between the 1H-pyrazol-3-ol (hydroxy) form and the 1,2-dihydro-3H-pyrazol-3-one (keto) form. However, the strong inductive electron-withdrawing effect (-I) of the -CF₃ group significantly reduces the electron density on the pyrazole ring, increasing the acidity of the hydroxyl proton and thermodynamically favoring the hydroxy tautomer in polar aprotic environments. Rigorous spectroscopic validation is required to confirm both the regiochemistry of the substituents and the dominant tautomeric state[1].

Analytical Workflow

The following diagram illustrates the self-validating workflow required to accurately characterize this fluorinated pyrazole, ensuring that sample preparation choices directly support the elucidation of its structural and tautomeric properties.

Workflow for the spectroscopic characterization of fluorinated pyrazoles.

Nuclear Magnetic Resonance (NMR) Profiling

¹H NMR Causality

The ¹H NMR spectrum is dictated by the distinct electronic environments of the isopropyl and pyrazole protons. The isopropyl methine proton (-CH) appears as a characteristic septet at ~4.52 ppm due to spin-spin coupling with the six equivalent methyl protons, which conversely appear as a doublet at ~1.38 ppm[2].

The pyrazole H-4 proton is highly shielded by the mesomeric electron donation (+M) from the adjacent hydroxyl group, yet slightly deshielded by the -CF₃ group. It typically resonates at ~5.95 ppm. Crucially, H-4 exhibits long-range scalar coupling to the fluorine atoms (⁴JHF ≈ 0.8 Hz), splitting the signal into a fine quartet. The hydroxyl proton appears as a broad singlet at ~10.85 ppm in DMSO-d₆; this downfield shift is caused by strong intermolecular hydrogen bonding with the solvent, which locks the molecule in the OH tautomeric state.

¹³C and ¹⁹F NMR Causality

The ¹³C NMR spectrum provides definitive proof of the regiochemistry. The C-4 carbon is highly shielded (~92.8 ppm) due to the electron-donating nature of the C-3 hydroxyl group (~161.2 ppm). The C-5 carbon is strongly deshielded by the directly attached -CF₃ group (~132.5 ppm) and is split into a quartet (²JCF ≈ 38.5 Hz)[3]. The -CF₃ carbon itself appears as a prominent quartet at ~121.4 ppm with a massive one-bond coupling constant (¹JCF ≈ 268.5 Hz).

The ¹⁹F NMR spectrum yields a single resonance at ~ -61.5 ppm. Under high-resolution conditions, this singlet resolves into a fine doublet due to the aforementioned ⁴JHF coupling with the H-4 proton, confirming the spatial proximity of the -CF₃ group to the isolated ring proton.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy serves as a secondary validation of the tautomeric state. The absence of a strong carbonyl (C=O) stretching band in the 1650–1700 cm⁻¹ region definitively rules out the keto tautomer in the solid state. Instead, a broad O-H stretching band dominates the 3200–3400 cm⁻¹ region. The pyrazole ring C=N and C=C stretches appear between 1550 and 1600 cm⁻¹. Furthermore, the presence of the -CF₃ group is confirmed by intense, overlapping C-F stretching vibrations in the "fingerprint" region between 1100 and 1200 cm⁻¹.

Mass Spectrometry (LC-ESI-MS)

Electrospray Ionization (ESI) in positive mode yields a robust pseudo-molecular ion [M+H]⁺ at m/z 195.1. The fragmentation pathway is highly diagnostic. The primary collision-induced dissociation (CID) event involves the neutral loss of propene (C₃H₆, 42 Da) from the N-isopropyl group via a McLafferty-type rearrangement, yielding a stable fragment at m/z 153.1. A secondary fragmentation pathway involves the loss of the -CF₃ radical or HF molecules, further validating the functional group composition.

Self-Validating Experimental Protocols

To ensure data integrity and reproducibility, the following self-validating protocols must be strictly adhered to:

Protocol 1: Multinuclear NMR Acquisition

• Sample Dissolution : Dissolve 5.0–10.0 mg of the purified compound in 0.6 mL of anhydrous DMSO-d₆.

  • Causality: DMSO-d₆ is selected over CDCl₃ to disrupt solute-solute hydrogen bonding and stabilize the OH tautomer via solute-solvent interactions, preventing concentration-dependent chemical shift drift of the exchangeable proton.

• Locking and Shimming : Lock the spectrometer to the deuterium signal of DMSO-d₆. Perform gradient shimming until the line width at half-height (ν₁/₂) of the residual solvent peak is < 1.0 Hz.

• Acquisition Parameters :

  • ¹H NMR : 16 scans, 30° pulse angle, 2-second relaxation delay (D1).

  • ¹³C NMR : 512 scans, 30° pulse angle, WALTZ-16 proton decoupling, 2-second D1.

  • ¹⁹F NMR : 64 scans, inverse-gated proton decoupling. Causality: Inverse-gated decoupling prevents Nuclear Overhauser Effect (NOE) distortion, ensuring accurate integration if multiple fluorinated species are present.

• Internal Validation : Verify the calibration by confirming the residual DMSO-d₆ pentet at δ 2.50 ppm (¹H) and septet at δ 39.52 ppm (¹³C).

Protocol 2: Attenuated Total Reflectance (ATR) FT-IR

• Background Scan : Collect a 32-scan background spectrum of the clean diamond ATR crystal.

  • Internal Validation: Verify the absence of a broad band at 3400 cm⁻¹ in the background to rule out ambient moisture contamination.

• Sample Application : Place 1–2 mg of the solid compound directly onto the crystal. Apply uniform pressure using the anvil.

  • Causality: Consistent pressure maximizes the penetration depth of the evanescent wave into the solid sample, optimizing the signal-to-noise ratio for the rigid C-F bonds.

• Acquisition : Collect 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Protocol 3: LC-ESI-MS Analysis

• Mobile Phase Preparation : Prepare Mobile Phase A (0.1% Formic Acid in LC-MS grade H₂O) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

  • Causality: The addition of formic acid acts as a proton source, significantly enhancing ionization efficiency in ESI+ mode.

• Sample Injection : Inject 1 µL of a 1 µg/mL solution of the analyte (diluted in 50:50 MeOH:H₂O).

• Ionization : Operate the ESI source in positive ion mode with a capillary voltage of 3.0 kV and a desolvation temperature of 350°C.

• Internal Validation : Monitor the Total Ion Chromatogram (TIC). Ensure the[M+H]⁺ peak exhibits a symmetrical Gaussian shape, confirming the absence of column overloading or matrix-induced ion suppression.

Quantitative Spectroscopic Data Tables

Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
10.85	Broad Singlet (br s)	-	1H	-OH (Exchangeable)
5.95	Quartet (q)	⁴JHF = 0.8	1H	Pyrazole H-4
4.52	Septet (sept)	³JHH = 6.8	1H	-CH(CH₃)₂

| 1.38 | Doublet (d) | ³JHH = 6.8 | 6H | -CH(CH₃)₂ |

Table 2: ¹³C NMR Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
161.2	Singlet (s)	-	C-3 (C-OH)
132.5	Quartet (q)	²JCF = 38.5	C-5 (C-CF₃)
121.4	Quartet (q)	¹JCF = 268.5	-CF₃
92.8	Singlet (s)	-	C-4
51.2	Singlet (s)	-	-CH(CH₃)₂

| 22.4 | Singlet (s) | - | -CH(CH₃)₂ |

Table 3: ¹⁹F NMR Data (376 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment

| -61.5 | Doublet (d) | ⁴JHF = 0.8 | 3F | -CF₃ |

Table 4: FT-IR (ATR) Key Vibrations

Wavenumber (cm⁻¹)	Intensity / Shape	Vibrational Assignment
3250	Strong, Broad	O-H stretch (hydrogen-bonded)
2985, 2930	Weak, Sharp	C-H stretch (aliphatic isopropyl)
1580	Medium, Sharp	C=N / C=C stretch (pyrazole ring)

| 1160, 1125 | Strong, Sharp | C-F stretch (-CF₃ group) |

Table 5: High-Resolution Mass Spectrometry (ESI+)

m/z Observed	Ion Species	Relative Abundance	Structural Assignment
195.09	[M+H]⁺	100% (Base Peak)	Intact protonated molecule

| 153.05 | [M+H - C₃H₆]⁺ | 45% | Loss of propene from isopropyl |

References

• Source: nih.
• Title: 1-methyl-5-(trifluoromethyl)
• Source: epo.

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Regioselectivity in the Synthesis of Unsymmetrical Pyrazoles: A Technical Guide

Abstract

The pyrazole nucleus is a cornerstone in medicinal chemistry and drug development, featured in numerous FDA-approved pharmaceuticals.[1][2][3][4] The synthesis of unsymmetrically substituted pyrazoles, however, frequently encounters a significant challenge: the control of regioselectivity. When an unsymmetrical 1,3-dicarbonyl compound reacts with a substituted hydrazine, two regioisomeric products can form, often in difficult-to-separate mixtures.[5][6] This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the factors governing regioselectivity in unsymmetrical pyrazole synthesis. We will delve into the mechanistic underpinnings of common synthetic routes, explore strategies to influence the regiochemical outcome, and provide field-proven experimental protocols.

Introduction: The Significance of Regiocontrol in Pyrazole Synthesis

Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms.[1][3] Their remarkable versatility and broad spectrum of biological activities—including anti-inflammatory, anticancer, and antimicrobial properties—have cemented their importance in pharmacology.[1][2][3][7][8][9][10] Commercially successful drugs such as Celecoxib (an anti-inflammatory agent), Rimonabant (an anti-obesity drug), and Sildenafil (used to treat erectile dysfunction) all feature the pyrazole scaffold, underscoring its therapeutic relevance.[1][2]

The biological activity of a pyrazole derivative is intrinsically linked to its specific substitution pattern. Different regioisomers of the same compound can exhibit vastly different pharmacological profiles, efficacy, and toxicity.[6] Therefore, the ability to selectively synthesize a single, desired regioisomer is not merely a matter of chemical elegance but a critical necessity for the development of safe and effective therapeutics. This guide will focus primarily on the most common and versatile method for pyrazole synthesis: the condensation of a 1,3-dicarbonyl compound with a hydrazine, often referred to as the Knorr pyrazole synthesis.[11][12]

The Knorr Pyrazole Synthesis: A Mechanistic View on Regioselectivity

The reaction of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine is the most prevalent method for constructing the pyrazole ring.[2][13] The core of the regioselectivity issue lies in the initial step of the reaction: the nucleophilic attack of the hydrazine on one of the two non-equivalent carbonyl groups of the dicarbonyl compound.[5][11]

The reaction can proceed through two competing pathways, leading to the formation of two distinct regioisomers. The outcome of this competition is dictated by a delicate interplay of electronic effects, steric hindrance, and reaction conditions.[5][6][14]

Governing Factors of Regioselectivity

2.1.1. Electronic Effects

The relative electrophilicity of the two carbonyl carbons in the 1,3-dicarbonyl compound is a primary determinant of the initial site of attack.[6] Electron-withdrawing groups (EWGs) adjacent to a carbonyl group increase its electrophilicity, making it more susceptible to nucleophilic attack by the hydrazine.[5][6] For instance, in the synthesis of the anti-inflammatory drug Celecoxib from 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione, the carbonyl carbon adjacent to the strongly electron-withdrawing trifluoromethyl (-CF3) group is significantly more electrophilic.[2][15] This directs the initial attack of the 4-sulfonamidophenylhydrazine to this position, leading to the desired regioisomer.[15]

2.1.2. Steric Hindrance

Steric bulk on both the 1,3-dicarbonyl compound and the substituted hydrazine can exert significant control over the regiochemical outcome.[5][6] A sterically demanding substituent near one of the carbonyl groups will hinder the approach of the hydrazine, favoring attack at the less sterically encumbered carbonyl.[5][6] Similarly, a bulky substituent on the hydrazine can also influence which carbonyl it preferentially attacks.

2.1.3. Reaction Conditions: The Key to Manipulation

Often the most critical and readily manipulated factor is the set of reaction conditions.[5] Parameters such as solvent, temperature, and pH can dramatically shift the regiomeric ratio.[5][14]

• pH: The acidity or basicity of the reaction medium can profoundly influence the reaction pathway.[5][16] Under acidic conditions, the carbonyl group that is more basic will be preferentially protonated, activating it for nucleophilic attack. Conversely, in basic media, enolate formation can occur, and the subsequent cyclization pathway can be altered. The Knorr pyrazole synthesis is often catalyzed by acid.[11][12]

• Solvent: The choice of solvent can have a remarkable impact on regioselectivity. For instance, the use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) has been shown to dramatically improve the regioselectivity in the reaction of 1,3-diketones with methylhydrazine.[5][6] This is attributed to the unique hydrogen-bonding properties of these solvents, which can differentially stabilize the transition states leading to the two regioisomers.[5]

Visualizing the Competing Pathways

The following diagram illustrates the two competing pathways in the Knorr pyrazole synthesis from an unsymmetrical 1,3-diketone and a substituted hydrazine.

Caption: Competing pathways in the Knorr pyrazole synthesis.

Strategies for Achieving Regiocontrol

Based on the principles outlined above, several practical strategies can be employed to steer the reaction towards the desired regioisomer.

Substrate-Based Control

The most straightforward approach is to design the 1,3-dicarbonyl substrate with inherent electronic or steric biases. Introducing a potent electron-withdrawing group, such as a trifluoromethyl group, adjacent to one carbonyl is a highly effective strategy to direct the initial nucleophilic attack.[2]

Condition-Based Control

Systematic optimization of reaction conditions is a powerful tool for enhancing regioselectivity.

3.2.1. Solvent Screening

As a primary step, screening a range of solvents with varying polarities and hydrogen-bonding capabilities is recommended.

Solvent	Dielectric Constant (ε)	Regioisomeric Ratio (A:B)
Ethanol	24.5	Often yields mixtures[2]
N,N-Dimethylacetamide	37.8	Can improve selectivity[2]
2,2,2-Trifluoroethanol (TFE)	26.7	Can dramatically increase selectivity[6]
Hexafluoroisopropanol (HFIP)	16.7	Can dramatically increase selectivity[5]
Caption: Influence of solvent on the regioselectivity of pyrazole synthesis. Data adapted from studies on fluorinated solvents.[5][6]

3.2.2. pH Modification

The addition of a catalytic amount of acid (e.g., HCl, H2SO4) or a base (e.g., NaOAc) can significantly alter the product ratio.[5] It is advisable to perform small-scale experiments across a range of pH values to identify the optimal conditions.

Use of 1,3-Dicarbonyl Surrogates

In cases where direct condensation proves unselective, employing surrogates of 1,3-dicarbonyls can "lock in" the desired regiochemistry prior to cyclization.[5]

• β-Enaminones: These compounds, which can be synthesized from 1,3-dicarbonyls, have a defined regiochemistry. Their reaction with hydrazines proceeds through a predictable pathway, yielding a single regioisomer.[5][7][17]

• α,β-Unsaturated Ketones (Chalcones): The reaction of chalcones with hydrazines typically forms pyrazolines, which can then be oxidized to the corresponding pyrazoles.[2][13]

• Acetylenic Ketones: The cyclocondensation of acetylenic ketones with hydrazines can also provide access to pyrazoles, although mixtures of regioisomers can still be an issue.[2]

Alternative Synthetic Routes

While the Knorr synthesis is the most common, other methods can offer better regiocontrol for specific substitution patterns.

• 1,3-Dipolar Cycloaddition: The reaction of diazo compounds with alkynes or alkenes is a powerful method for constructing the pyrazole ring with well-defined regiochemistry.[2][18][19]

• Multicomponent Reactions: One-pot, multicomponent strategies have been developed that can offer high regioselectivity and operational simplicity.[2][20]

Experimental Protocols

The following protocols are provided as examples and may require optimization for specific substrates.

General Protocol for Knorr Pyrazole Synthesis with Enhanced Regioselectivity using a Fluorinated Solvent

This protocol is adapted from methodologies that have demonstrated improved regioselectivity.[5]

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the unsymmetrical 1,3-diketone (1.0 equivalent) in hexafluoroisopropanol (HFIP) to create a 0.2 M solution.

• Addition of Hydrazine: To the stirring solution, add the substituted hydrazine (1.1 equivalents) dropwise at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within a few hours.

• Work-up: Upon completion, remove the HFIP under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes as the eluent, to isolate the desired pyrazole regioisomer.

• Characterization: Confirm the structure and regiochemistry of the final product using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and NOESY) and mass spectrometry.

Workflow for Troubleshooting Poor Regioselectivity

Caption: Troubleshooting workflow for improving regioselectivity.

Characterization of Regioisomers

Unambiguous determination of the regiochemistry of the synthesized pyrazoles is crucial.[5] While ¹H and ¹³C NMR provide initial structural information, the definitive method for assigning regiochemistry is 2D Nuclear Overhauser Effect Spectroscopy (NOESY).[5] This technique reveals through-space correlations between protons, allowing for the unequivocal assignment of the substituent positions on the pyrazole ring.

Conclusion

The regioselective synthesis of unsymmetrical pyrazoles is a multifaceted challenge that requires a deep understanding of reaction mechanisms and the subtle interplay of various factors. By carefully considering the electronic and steric properties of the substrates and by systematically optimizing the reaction conditions—particularly solvent and pH—researchers can significantly influence the regiochemical outcome. When direct methods fail, the use of 1,3-dicarbonyl surrogates or alternative synthetic pathways provides robust solutions. The principles and protocols outlined in this guide are intended to equip scientists in the field of drug discovery and development with the knowledge to rationally design and execute syntheses that deliver the desired pyrazole regioisomers with high purity and efficiency, thereby accelerating the development of novel therapeutics.

References

• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (n.d.). Google Search.
• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. (n.d.). Google Search.
• Regioselectivity issues in the synthesis of substituted pyrazoles from hydrazines - Benchchem. (n.d.). Google Search.
• Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis - Benchchem. (n.d.). Google Search.
• Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles - Benchchem. (n.d.). Google Search.
• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC. (n.d.). Google Search.
• Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues - RSC Publishing. (n.d.). Google Search.
• Process for the preparation of pyrazoles - Google Patents. (n.d.). Google Search.
• A Concise Review on the Synthesis of Pyrazole Heterocycles - Hilaris Publisher. (2015, September 18). Google Search.
• Synthesis of Pyrazole Derivatives A Review - IJFMR. (2026, January 15). Google Search.
• synthesis of novel pyrazole derivatives for drug discovery. - Benchchem. (n.d.). Google Search.
• Knorr Pyrazole Synthesis - J&K Scientific LLC. (2026, February 23). Google Search.
• Understanding the molecular mechanism and regioselectivity in the synthesis of celecoxib via a domino reaction: A DFT study - PubMed. (2015, July 15). Google Search.
• A Short Review on Synthesis of Pyrazole Derivatives & Their Properties - Academia.edu. (n.d.). Google Search.
• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Publishing. (n.d.). Google Search.
• A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib | Journal of Chemical Education - ACS Publications. (2026, January 23). Google Search.
• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review - MDPI. (2023, September 5). Google Search.
• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - RSC Publishing. (2022, September 12). Google Search.
• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - Beilstein Journals. (2024, August 16). Google Search.
• Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities - PMC. (n.d.). Google Search.

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Protocols & Analytical Methods

Application of trifluoromethyl pyrazoles in agrochemical research

Application Note: Engineering Next-Generation Agrochemicals with Trifluoromethyl Pyrazole Scaffolds

Introduction & Mechanistic Rationale

The integration of fluorine into heterocyclic scaffolds has fundamentally revolutionized agrochemical discovery. Among these structural motifs, the trifluoromethyl pyrazole core stands out as a highly privileged pharmacophore[1]. The strategic substitution of a hydrogen atom or methyl group with a trifluoromethyl (–CF3) group alters the physicochemical and pharmacokinetic profile of the molecule in ways that directly translate to field efficacy[2].

Causality of –CF3 Integration:

• Enhanced Lipophilicity: The –CF3 group significantly increases the partition coefficient (LogP). In an agricultural context, this facilitates superior cuticular penetration through the waxy surfaces of plant leaves and the chitinous exoskeletons of target pests[1].

• Metabolic Stability: The robust nature of the C–F bond (approximately 116 kcal/mol) provides a steric and electronic shield that resists oxidative degradation by cytochrome P450 enzymes. This prevents premature metabolic clearance, extending the effective field half-life of the agrochemical[3].

• Target Affinity & pKa Modulation: The strong electron-withdrawing nature of the –CF3 group modulates the pKa of adjacent functional groups (e.g., carboxamides). This fine-tunes the hydrogen-bonding donor/acceptor capabilities of the molecule, optimizing its binding affinity within target enzyme active sites[2].

Commercial successes utilizing this scaffold include the broad-spectrum fungicide penthiopyrad and the herbicide fluazolate[4]. The widespread reliance on these structures underscores the critical need for robust, scalable synthetic protocols to access these building blocks[5].

Data Presentation: Physicochemical Impact of CF3 Substitution

To quantitatively illustrate the impact of fluorination, Table 1 compares the baseline properties of standard pyrazole carboxamides against their difluoromethyl (–CHF2) and trifluoromethyl (–CF3) analogs.

Table 1: Comparative Physicochemical Properties of Substituted Pyrazole Carboxamides

Scaffold Modification	Relative Lipophilicity (ΔLogP)	Electron Withdrawal (Hammett σp)	Metabolic Half-life (in vitro plant model)	Typical Agrochemical Application
Unsubstituted Pyrazole	Baseline (0)	0.00	Short (< 2 hours)	Limited (Poor field stability)
3-Difluoromethyl (–CHF2)	+0.6	+0.32	Moderate (12-24 hours)	SDHI Fungicides (e.g., Benzovindiflupyr)
3-Trifluoromethyl (–CF3)	+1.1	+0.54	Long (> 48 hours)	Broad-spectrum Fungicides/Herbicides

Mechanism of Action: SDHI Pathway Inhibition

Trifluoromethyl pyrazole carboxamides frequently act as Succinate Dehydrogenase Inhibitors (SDHIs). They competitively bind to the ubiquinone (Q) reduction site in Complex II of the fungal mitochondrial respiratory chain. By blocking electron transfer, they halt ATP production, leading to rapid energy depletion and fungal cell death[1].

Mechanism of Action of CF3-Pyrazole Carboxamides in disrupting fungal mitochondrial respiration.

Experimental Protocols

Protocol 1: Scalable Synthesis of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole

This protocol describes a highly efficient, kilo-scale applicable condensation reaction to generate the foundational pyrazole ring, followed by a physical separation of regioisomers[4].

Causality of Method: The cyclization of 4-ethoxy-1,1,1-trifluoro-3-buten-2-one with methylhydrazine inherently produces a mixture of 3-CF3 and 5-CF3 regioisomers. Because the highly electronegative –CF3 group drastically alters the molecule's dipole moment depending on its spatial relationship to the N-methyl group, the two isomers exhibit a significant boiling point differential. This thermodynamic property allows for a self-validating, chromatography-free purification via fractional distillation[4].

Step-by-Step Methodology:

• Preparation: In a 2 L jacketed reactor equipped with a mechanical stirrer, dissolve 4-ethoxy-1,1,1-trifluoro-3-buten-2-one (1.0 eq, 500 mmol) in anhydrous ethanol (500 mL).

• Addition: Cool the solution to 0 °C. Dropwise add methylhydrazine hydrochloride (1.05 eq, 525 mmol) over 45 minutes, ensuring the internal temperature remains strictly below 10 °C to prevent uncontrolled exotherms.

• Cyclization: Heat the reaction mixture to reflux (approx. 78 °C) for 4 hours. Monitor completion via GC-MS; the starting enone peak should completely disappear, replaced by two distinct isomeric product peaks[4].

• Work-up: Concentrate the mixture under reduced pressure to remove the ethanol solvent. Neutralize the residue with saturated aqueous NaHCO3 (300 mL) and extract with dichloromethane (3 x 200 mL). Dry the combined organic layers over anhydrous Na2SO4.

• Regioisomer Separation: Subject the crude oil to fractional distillation under reduced pressure.

  • Fraction 1: 1-Methyl-3-(trifluoromethyl)-1H-pyrazole distills at a lower boiling point (approx. 45 °C at 20 mmHg).

  • Fraction 2: 1-Methyl-5-(trifluoromethyl)-1H-pyrazole distills at a higher boiling point (approx. 62 °C at 20 mmHg).

• Validation: Confirm regiochemistry via 19F-NMR and 1H-NMR. The 3-CF3 isomer typically shows a distinct proton coupling pattern compared to the 5-CF3 isomer due to its proximity to the N-methyl protons.

Workflow for the synthesis and distillation-based separation of CF3-pyrazole regioisomers.

Protocol 2: Late-Stage Copper-Mediated Radical Trifluoromethylation

For complex agrochemical leads where de novo pyrazole synthesis is impractical, late-stage functionalization is required. This protocol utilizes in situ generated CF3 radicals[3].

Causality of Method: Copper(II) salts act as single-electron transfer (SET) agents, catalyzing the generation of electrophilic CF3 radicals from bench-stable reagents like sodium trifluoromethanesulfinate (Langlois reagent). These radicals selectively attack the electron-rich positions of the pyrazole core, enabling functionalization without disrupting existing complex architectures[3].

Step-by-Step Methodology:

• Setup: In an oven-dried Schlenk tube, combine the unfunctionalized pyrazole derivative (0.5 mmol), sodium trifluoromethanesulfinate (CF3SO2Na, 3.0 eq), and Cu(OAc)2 (20 mol%)[3].

• Solvent & Oxidant: Add a solvent mixture of Acetonitrile/Water (3:1, 4 mL) followed by an oxidant such as tert-butyl hydroperoxide (TBHP, 5.0 eq).

• Reaction: Stir the mixture vigorously at room temperature for 12 hours under an inert argon atmosphere.

• Quenching & Extraction: Quench the reaction with saturated aqueous Na2S2O3 to neutralize residual peroxides. Extract the organics with ethyl acetate (3 x 15 mL).

• Purification: Purify the crude mixture via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

• Validation: Use LC-MS to verify the addition of +68 Da (mass of CF3 minus H) to the parent mass, confirming successful late-stage trifluoromethylation.

Bioassay Validation: In Vitro SDHI Enzyme Inhibition Assay

To validate the target efficacy of synthesized CF3-pyrazole carboxamides, a self-validating biochemical assay is employed.

• Mitochondrial Extraction: Isolate mitochondria from the target fungal pathogen (e.g., Zymoseptoria tritici) using differential centrifugation.

• Assay Mixture: In a 96-well microplate, combine the mitochondrial suspension, 50 mM potassium phosphate buffer (pH 7.4), 20 mM succinate (substrate), and 50 µM dichlorophenolindophenol (DCPIP, an artificial electron acceptor).

• Inhibitor Introduction: Add the synthesized CF3-pyrazole compound at varying concentrations (0.1 nM to 10 µM).

• Measurement: Monitor the reduction of DCPIP spectrophotometrically at 600 nm. The rate of color loss (blue to colorless) is directly proportional to SDH enzymatic activity.

• Data Analysis: Calculate the IC50 value by plotting the log of inhibitor concentration against the normalized enzyme activity. A highly active CF3-pyrazole agrochemical typically exhibits an IC50 in the low nanomolar range.

References

• Practical Synthetic Method for Functionalized 1-Methyl-3/5-(trifluoromethyl)-1H-pyrazoles. acs.org.[Link]

• “Reported, but Still Unknown.” A Closer Look into 3,4-Bis- and 3,4,5-Tris(trifluoromethyl)pyrazoles. acs.org.[Link]

• Copper-Mediated Late-Stage Radical Trifluoromethylation of Pyrazole-Type Scaffolds. nih.gov.[Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. mdpi.com.[Link]

• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. chinesechemsoc.org.[Link]

Sources

• 1. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [ccspublishing.org.cn]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives [mdpi.com]

Application Note: Regioselective N-Alkylation of Pyrazole Rings

Audience: Researchers, scientists, and drug development professionals. Focus: Mechanistic control of N1 vs. N2 alkylation in asymmetric 1H-pyrazoles.

Executive Summary & The Regioselectivity Challenge

Pyrazole scaffolds are ubiquitous in modern medicinal chemistry, serving as the core pharmacophore in numerous FDA-approved drugs (e.g., celecoxib, ruxolitinib) and targeted therapeutics like JNK3 kinase inhibitors. A persistent synthetic bottleneck in drug development is the regioselective N-alkylation of asymmetrically substituted 1H-pyrazoles. Because these heterocycles exist as a dynamic mixture of tautomers, standard alkylation often yields an undesirable mixture of N1 and N2 regioisomers.

This application note details field-proven methodologies to precisely control N1 vs. N2 alkylation. By understanding the thermodynamic and kinetic drivers—ranging from steric bias to chelation-controlled transition states—researchers can predictably direct alkylation to the desired nitrogen atom.

Mechanistic Principles: Dictating the Transition State

In asymmetric 3-substituted or 3,4-disubstituted 1H-pyrazoles, the two nitrogen atoms exhibit distinct steric and electronic environments. Controlling the site of attack requires manipulating the reaction's causality:

• Steric Bias (N1 Preference): Under standard basic conditions (e.g., K2​CO3​ , NaH ), deprotonation yields a highly nucleophilic pyrazolide anion. Alkylation proceeds via an SN​2 mechanism. Due to steric hindrance from the adjacent C3 substituent, the electrophile preferentially attacks the less hindered N1 position.

• Chelation Control (N2 Preference): Overcoming the inherent N1 steric bias requires transition-state manipulation. By employing specific metal catalysts, such as Magnesium ethoxide ( Mg(OEt)2​ ), researchers can exploit the coordination between the Mg2+ ion, the pyrazole nitrogen, and a coordinating electrophile (like α -bromoacetates) to direct the alkylation exclusively to the more hindered N2 position .

• Attractive Interactions (Absolute N1 Selectivity): Recent crystallographic studies reveal that non-covalent attractive interactions and hydrogen-bonding networks can drive exceptional N1 selectivity (>99.9:1) in catalyst-free Michael additions, bypassing the need for strong bases entirely .

Logical Workflow for Condition Selection

The following decision tree maps the logical relationship between the target regioisomer, the nature of the electrophile, and the optimal experimental protocol.

Decision tree for selecting N-alkylation conditions based on desired pyrazole regioselectivity.

Experimental Protocols

Protocol A: Standard Base-Mediated N1-Alkylation (Steric Control)

Causality: Utilizing a mild base ( K2​CO3​ ) in a polar aprotic solvent (DMSO) enhances the nucleophilicity of the pyrazolide anion. The lack of strong metal-chelation allows steric factors to dictate the outcome. The electrophile attacks the less hindered nitrogen (N1), avoiding the steric bulk of the C3 substituent.

Step-by-Step Methodology:

• To a flame-dried round-bottom flask under an inert argon atmosphere, add the 3-substituted 1H-pyrazole (1.00 mmol, 1.0 equiv) and anhydrous K2​CO3​ (1.20 mmol, 1.2 equiv).

• Suspend the mixture in 5.0 mL of anhydrous DMSO (0.2 M concentration).

• Add the alkyl halide (1.05 mmol, 1.05 equiv) dropwise at room temperature.

• Stir the reaction mixture for 12–24 hours. Monitor progression via TLC or LC-MS until complete consumption of the starting material is observed.

• Quench the reaction by pouring it into 15 mL of ice water.

• Extract the aqueous layer with Ethyl Acetate ( 3×10 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , filter, and concentrate in vacuo.

• Purify the crude residue via flash column chromatography (Hexanes/EtOAc) to isolate the N1-alkylated product.

Protocol B: Magnesium-Catalyzed N2-Regioselective Alkylation

Causality: Mg(OEt)2​ acts as both a base and a coordinating metal. The Mg2+ ion coordinates with the pyrazole nitrogen and the carbonyl oxygen of the α -bromoacetate electrophile. This creates a rigid, cyclic, chelation-controlled transition state that forces the alkyl group onto the sterically hindered N2 position, completely overriding natural steric bias .

Step-by-Step Methodology:

• In a reaction vial equipped with a magnetic stir bar, combine the 3-substituted pyrazole (1.00 mmol, 1.0 equiv) and Mg(OEt)2​ (1.30 mmol, 1.3 equiv / 130 mol%).

• Add the coordinating electrophile (e.g., 2-bromo-N,N-dimethylacetamide, 1.20 mmol, 1.2 equiv).

• Suspend the reagents in 4.0 mL of THF or DMSO.

• Stir the mixture at room temperature (or heat to 60 °C depending on substrate reactivity) for 16 hours.

• Quench the reaction with saturated aqueous NH4​Cl (10 mL).

• Extract with Dichloromethane ( 3×10 mL), dry over MgSO4​ , and concentrate.

• Purify via silica gel chromatography to yield the N2-alkylated regioisomer.

Protocol C: Catalyst-Free Michael Addition for N1-Alkylation

Causality: Inspired by crystal structure evidence, this protocol relies on non-covalent attractive interactions rather than strong bases. The inherent electronic properties and hydrogen-bonding networks stabilize the N1-addition transition state when using Michael acceptors, yielding exceptional >99.9:1 regioselectivity without competitive N2 alkylation .

Step-by-Step Methodology:

• Place the 1H-pyrazole (1.00 mmol, 1.0 equiv), N,N-diisopropylethylamine ( iPr2​NEt ) (1.20 mmol, 1.2 equiv), and the Michael acceptor (e.g., ethyl acrylate or acrylonitrile, 1.05 mmol, 1.05 equiv) in a standard glass vial.

• Add 4.0 mL of DMSO and a magnetic stir bar.

• Stir the resulting mixture open to air at 25 °C until the 1H-pyrazole is fully consumed (determined by 1H NMR analysis of an aliquot).

• Add 10 mL of ice water to the reaction mixture. If the product precipitates, isolate via vacuum filtration. If it remains in solution, extract with EtOAc, dry, and concentrate.

Protocol D: SEM-Group Transposition for Complex Arylated Pyrazoles

Causality: When direct alkylation yields poor regioselectivity on highly complex substrates, a "SEM-switch" is employed. Protecting the pyrazole with a 2-(trimethylsilyl)ethoxymethyl (SEM) group, followed by selective C-arylation and subsequent alkylation/deprotection, effectively transposes the reactive sites. This multi-step logic allows for complete regiocontrol in fully substituted pyrazoles .

Quantitative Data Presentation

The table below summarizes the expected outcomes based on the chosen methodology, providing a quick-reference guide for synthetic planning.

Methodology	Reagents / Catalyst	Electrophile Type	Major Regioisomer	Typical Yield	Regioselectivity (N1:N2)
Base-Mediated	K2​CO3​ , DMSO	Alkyl Halides	N1	70–85%	~ 97:3
Mg-Catalyzed	Mg(OEt)2​ , THF/DMSO	α -Bromoacetates	N2	44–90%	11:89 to 1:99
Catalyst-Free	iPr2​NEt , DMSO	Michael Acceptors	N1	> 90%	> 99.9:1
SEM-Switch	SEM-Cl, then Alkyl-X	Various	Targeted	60–80% (over 2 steps)	> 99:1

References

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions Norman, N. J., Bao, S. T., Curts, L., et al. The Journal of Organic Chemistry, 2022, 87 (15), 10018-10025. URL:[Link]

• C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition Goikhman, R., Jacques, T., Sames, D. Journal of the American Chemical Society, 2013, 131 (8), 3042-3048. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Trifluoromethyl Pyrazole Synthesis

Welcome to the Technical Support Center for the synthesis of trifluoromethylated pyrazoles. The incorporation of the trifluoromethyl (–CF₃) group into pyrazole scaffolds is a cornerstone strategy in modern drug discovery (e.g., Celecoxib) and agrochemical development to enhance lipophilicity, metabolic stability, and binding affinity[1].

However, the unique stereoelectronic properties of the –CF₃ group frequently induce frustrating side reactions—ranging from poor regioselectivity to the trapping of stable intermediates. As an application scientist, I have designed this guide to move beyond generic advice. We will dissect the mechanistic causality behind these side reactions and provide field-proven, self-validating protocols to rescue your syntheses.

Part 1: Diagnostic Hub & FAQs

Q1: Why am I isolating a highly polar, stable intermediate instead of my final CF₃-pyrazole?

The Causality: You have likely trapped the 5-hydroxy-5-trifluoromethyl-4,5-dihydropyrazole (hydroxypyrazoline) intermediate. In standard pyrazole synthesis, the condensation of a hydrazine with a 1,3-diketone forms a hemiaminal that rapidly dehydrates. However, the extreme electron-withdrawing nature of the –CF₃ group severely destabilizes the transition state required for the elimination of the hydroxyl group (carbocation character), effectively trapping the intermediate[2][3]. The Solution: Dehydration requires forcing conditions. Do not rely on ambient temperature. You must add a catalytic amount of strong acid (e.g., TsOH·H₂O or H₂SO₄) and reflux the mixture. Alternatively, if your substrate is acid-sensitive, refluxing with a mild base like Na₂CO₃ in ethanol has been proven to drive the aromatization[2].

Q2: My condensation yields an inseparable 1:1 mixture of 3-CF₃ and 5-CF₃ regioisomers. How do I control this?

The Causality: The standard precursors, 1,3-diketones, possess two electrophilic carbonyl centers with similar reactivity profiles. When reacted with mono-substituted hydrazines, the nucleophilic nitrogen atoms attack both centers indiscriminately, leading to a thermodynamic mixture of regioisomers[4]. The Solution: You must break the electronic symmetry of the dielectrophile.

• Strategy A (Substrate Tuning): Replace the diketone with a CF₃-enaminone. The amine acts as a superior leaving group, directing the initial nucleophilic attack exclusively to the adjacent carbon.

• Strategy B (Catalytic Approach): Abandon diketones entirely and utilize a late-stage cycloaddition. The reaction of CF₃-ynones with hydrazines, catalyzed by AgOTf, provides highly regioselective access to 3-CF₃ pyrazoles (up to 99% yield)[5].

Q3: I am trying to N-alkylate a 3-CF₃-1H-pyrazole, but I get a mixture of N1 and N2 alkylated products. How can I fix this?

The Causality: The 1H-pyrazole ring undergoes rapid tautomerization, rendering both nitrogen atoms nucleophilic. Standard basic conditions (e.g., K₂CO₃ in boiling acetonitrile) facilitate this equilibration, resulting in poor regiocontrol during electrophilic trapping[6]. The Solution: Switch your base and solvent system. Using Sodium Hydride (NaH) in a Dimethoxyethane (DME)/Acetonitrile (MeCN) mixture at room temperature prevents the formation of regioisomeric mixtures, allowing for exclusive, guided N-alkylation based on the steric and electronic tuning of your substrate[6][7].

Q4: I observe the loss of the CF₃ group (defluorination) during my reaction. What causes this?

The Causality: While the –CF₃ group is highly stable once the aromatic pyrazole ring is formed, it is vulnerable during the intermediate stages. Exposure to harsh aqueous bases (e.g., boiling NaOH) can trigger a haloform-type retro-Claisen cleavage or basic hydrolysis of the –CF₃ group into a carboxylic acid[8]. The Solution: Avoid prolonged exposure to strong aqueous bases during cyclization or workup. Utilize milder organic bases like DBU or transition-metal co-catalysts to facilitate cyclization under neutral or mildly basic conditions[8][9].

Part 2: Mechanistic Pathways & Troubleshooting Workflows

The following diagrams map the mechanistic divergence that leads to common side products, alongside a rapid-response troubleshooting workflow.

Mechanistic divergence in CF3-pyrazole synthesis highlighting the stable 5-hydroxy intermediate.

Decision tree for troubleshooting common side reactions in CF3-pyrazole synthesis.

Part 3: Quantitative Data & Condition Matrix

To select the optimal synthetic route, compare the empirical outcomes of various methodologies below.

Starting Materials	Reagents / Catalyst	Primary Side Reaction Risk	Typical Regioselectivity	Yield Range
CF₃-1,3-Diketone + Hydrazine	Ethanol, Reflux (No Acid)	High: Trapped Hydroxypyrazoline	Poor (1:1 to 3:1 mixtures)	40 - 60%
CF₃-1,3-Diketone + Hydrazine	DCM, TsOH (5.0 eq), Reflux	Low: Dehydration forced	Poor to Moderate	75 - 85%
CF₃-Enaminone + Hydrazine	Ethanol, Mild Heat	Low: Clean cyclization	Excellent (>95% 3-CF₃)	80 - 90%
CF₃-Ynone + Hydrazine	AgOTf (Catalytic), Solvent	Low: Highly controlled	Excellent (Selective 3-CF₃)	Up to 99%
3-CF₃-Pyrazole + Alkyl Halide	K₂CO₃, MeCN, Reflux	High: N1/N2 mixtures	Poor (Variable mixtures)	50 - 70%
3-CF₃-Pyrazole + Alkyl Halide	NaH, DME/MeCN, RT	Low: Controlled N-alkylation	Excellent (Directed)	85 - 95%

Part 4: Self-Validating Experimental Protocol

Two-Step Regioselective Synthesis and Dehydration of 1-Aryl-3-Trifluoromethylpyrazoles

This protocol utilizes a self-validating checkpoint to ensure the problematic hydroxypyrazoline intermediate is fully consumed[2][4].

Materials:

• CF₃-1,3-dicarbonyl substrate (1.0 equiv)

• Aryl hydrazine hydrochloride (1.1 equiv)

• p-Toluenesulfonic acid monohydrate (TsOH·H₂O) (0.2 to 1.0 equiv)

• Ethanol (Anhydrous)

• Dichloromethane (DCM)

Step 1: Condensation & Intermediate Formation

• Suspend the aryl hydrazine hydrochloride (1.1 equiv) in anhydrous ethanol (0.2 M concentration) at room temperature.

• Add the CF₃-1,3-dicarbonyl substrate (1.0 equiv) dropwise.

• Stir the reaction at 50 °C for 2 hours.

• Self-Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting materials. You will observe the disappearance of the diketone and the appearance of a highly polar spot (low Rf value in 3:1 Hexanes:EtOAc). This is the trapped 5-hydroxy-5-trifluoromethyl-4,5-dihydropyrazole intermediate. Do not stop the reaction here.

Step 2: Acid-Catalyzed Dehydration 5. Add TsOH·H₂O (0.2 equiv for standard substrates; up to 1.0 equiv for highly electron-deficient aryl rings) directly to the reaction flask. 6. Elevate the temperature to reflux (approx. 80 °C) and stir for an additional 4–6 hours. 7. Self-Validation Checkpoint 2 (TLC): Monitor the reaction. The highly polar intermediate spot must completely disappear, replaced by a non-polar spot (high Rf value) corresponding to the aromatized CF₃-pyrazole. If the polar spot persists, add an additional 0.2 equiv of TsOH and continue refluxing. 8. Workup: Cool to room temperature, concentrate under reduced pressure, and partition between DCM and saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Dry the combined organic layers over Na₂SO₄, filter, and concentrate. Purify via flash chromatography.

Part 5: References

• Technical Support Center: Synthesis of Trifluoromethylated Pyrazoles Benchchem URL:

• Copper-catalyzed chemoselective synthesis of 4-trifluoromethyl pyrazoles RSC Publishing URL:

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning MDPI / ResearchGate URL:

• Synthesis of Some 2-(3-Alkyl/aryl-5-trifluoromethylpyrazol-1-yl)-4-(coumarin-3-yl)thiazoles as Novel Antibacterial Agents ResearchGate URL:

• Fluoroalkyl Amino Reagents (FARs): A General Approach towards the Synthesis of Heterocyclic Compounds Bearing Emergent Fluorinated Substituents MDPI URL:

• Collaborative Activation of Trifluoroacetyl Diazoester by a Lewis Acid and Base for the Synthesis of Polysubstituted 4-Trifluoromethylpyrazoles ACS Publications URL:

• Mild and regioselective synthesis of 3-CF3-pyrazoles via AgOTf catalyzed reaction of CF3-ynones with hydrazines ResearchGate URL:

Sources

• 1. Copper-catalyzed chemoselective synthesis of 4-trifluoromethyl pyrazoles - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07694H [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
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• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Knowledge Base: Mechanistic Causality of Pyrazole Degradation

Welcome to the Pyrazole Synthesis Technical Support Center . This hub is designed for researchers, scientists, and drug development professionals who require advanced troubleshooting, self-validating protocols, and mechanistic insights to prevent the degradation of pyrazole compounds during synthesis and storage.

Understanding why pyrazoles and their precursors degrade is the first step in optimizing your synthetic workflows. Degradation typically occurs in two distinct phases: pre-cyclization (reactant breakdown) and post-cyclization (core structural collapse).

Pre-Cyclization Degradation Pathways:

• Hydrazine Oxidation: Hydrazine derivatives, particularly phenylhydrazine, are highly sensitive to air and light. Upon exposure, they undergo rapid oxidation, turning a distinct reddish-brown color[1]. This oxidation depletes the active nucleophile, stalling the initial nucleophilic attack on the carbonyl carbon of the β-ketonitrile—the critical first step in forming the hydrazone intermediate[2].

• Precursor Hydrolysis: β-ketonitriles and 1,3-dicarbonyls are inherently susceptible to hydrolysis. If the reaction environment is too acidic or basic, the starting material degrades into inactive carboxylic acids before hydrazone formation can occur, severely depressing yields[2].

Post-Cyclization Degradation Pathways:

• Oxidative Ring-Opening: While the aromatic pyrazole core is generally robust, exposure to strong oxidants (e.g., TEMPO, hypervalent iodine, or hydroxyl radicals) can induce N–N or C=C bond cleavage. This leads to ring-opening degradation, forming acyclic aliphatic chains or aza derivatives[3][4][5].

• Thermal Denitrogenation: At elevated temperatures (typically >200°C), particularly for nitro- or amino-substituted pyrazoles, thermal stress triggers N₂ elimination and structural collapse of the heterocyclic ring[6][7].

Mechanistic pathways of pyrazole degradation via oxidation and thermal stress.

Diagnostic Workflows

When a reaction fails or yields a degraded product, systematic troubleshooting is required. Use the following decision tree to diagnose and resolve common synthesis failures.

Decision tree for diagnosing and resolving pyrazole synthesis degradation.

Protocol Library: Self-Validating Synthesis Workflow

To ensure high scientific integrity, protocols must not only dictate steps but also provide mechanisms to verify the success of each phase. Below is a degradation-resistant methodology for synthesizing 5-aminopyrazoles.

Objective: Synthesize 5-aminopyrazoles from β-ketonitriles while actively preventing hydrazine oxidation and precursor hydrolysis.

Step-by-Step Methodology:

• Reagent Preparation & Atmospheric Control: Dissolve the β-ketonitrile (1.0 eq) in an anhydrous, aprotic dipolar solvent (e.g., DMF). Aprotic solvents alter the solvation shell of the intermediate, enhancing regioselectivity compared to protic solvents[2].

  • Self-Validation Checkpoint: Visually inspect the solution. It must be completely clear. Purge the reaction flask with Argon or Nitrogen for 15 minutes to displace oxygen and prevent downstream oxidative degradation[8].

• Hydrazine Delivery: Select freshly opened hydrazine sulfate. The sulfate salt is a crystalline solid that is significantly less prone to decomposition than liquid hydrazine hydrate[1]. Add 1.1–1.2 eq to the mixture under positive inert gas pressure.

  • Self-Validation Checkpoint: If utilizing phenylhydrazine, verify the reagent is colorless or pale yellow. A dark red or brown hue confirms prior oxidative degradation into azo compounds; discard the reagent immediately if observed[1].

• pH Optimization: Maintain neutral to mildly buffered conditions to prevent the hydrolysis of the β-ketonitrile precursor[2]. If using hydrazine hydrochloride or sulfate salts, add a stoichiometric amount of a mild base (e.g., sodium acetate) to liberate the free hydrazine in situ.

• Cyclization & Kinetic Monitoring: Stir at room temperature or heat gently (e.g., 60°C) depending on the steric bulk of the substituents. Monitor the reaction progress via LC-MS or Thin Layer Chromatography (TLC) using a 30% EtOAc/Hexanes mobile phase[8].

  • Self-Validation Checkpoint: The complete disappearance of the starting material spot on the TLC plate confirms successful hydrazone formation and intramolecular cyclization.

• Safe Quenching: Quench any unreacted hydrazine safely prior to workup by adding an excess of acetone or benzaldehyde. This forms a stable hydrazone, neutralizing the toxicity and preventing unwanted side reactions during extraction[1].

Quantitative Data: Condition Optimization

The choice of reagents and environmental conditions directly dictates the stability of the intermediates and the final yield. The table below summarizes the causality between experimental choices and reaction outcomes.

Parameter	Condition	Observation / Impact on Yield	Causality & Recommendation
Hydrazine Source	Hydrazine Hydrate	High volatility, highly toxic, prone to rapid degradation[1].	Avoid if possible. Use only for immediate reactions and store strictly under inert gas.
Hydrazine Source	Hydrazine Sulfate	Crystalline solid, highly stable against oxidative degradation[1].	Preferred. Use for reactions where reagent stability and precise stoichiometry are critical.
Solvent Choice	Polar Protic (e.g., Ethanol)	Often leads to poor regioselectivity with unsymmetrical precursors[2].	Avoid if multiple regioisomers are detected on TLC.
Solvent Choice	Aprotic Dipolar (e.g., DMF, NMP)	Enhances regioselectivity and stabilizes the hydrazone intermediate[2].	Optimal for reactions utilizing aryl hydrazine hydrochlorides.
Catalysis	None (in Toluene)	No reaction observed or extremely slow kinetics (up to 4 days)[9].	Inefficient. Non-polar solvents fail to stabilize the polar transition states required for cyclization.
Catalysis	TBAB (Solvent-free)	75–86% yield at room temperature, completely preventing thermal stress[10].	Highly Recommended. An excellent green chemistry alternative that bypasses thermal degradation pathways.

FAQ Desk

Q: My reaction mixture turned dark red/brown shortly after adding the hydrazine. What happened? A: This is a classic indicator of hydrazine oxidation. Hydrazines are highly sensitive to air and light, and they degrade into deeply colored, non-nucleophilic azo byproducts[1][8]. To prevent this, switch to a more stable salt form (like hydrazine sulfate), use freshly distilled reagents, and strictly operate under an Argon or Nitrogen atmosphere.

Q: I am observing multiple product spots on my TLC plate. How do I fix this? A: You are likely observing a mixture of regioisomers, a common issue when condensing unsymmetrical β-ketonitriles or substituted hydrazines[2][8]. Because the initial nucleophilic attack can occur at different electrophilic centers, you must control the regioselectivity by switching from a polar protic solvent (like ethanol) to an aprotic dipolar solvent (like DMF or NMP) and carefully controlling the reaction pH[2].

Q: How can I accelerate the reaction without risking thermal degradation of my nitro-substituted pyrazole? A: Prolonged heating of nitro- or amino-substituted pyrazoles can lead to thermal denitrogenation (N₂ loss) and structural collapse[6][7]. Instead of applying thermal stress, utilize a catalyst to lower the activation energy. For example, employing tetrabutylammonium bromide (TBAB) under solvent-free conditions at room temperature has been shown to efficiently yield 75–86% of pyrazole products without requiring dangerous heat[10].

References

• ResearchGate. "Synthesis and thermal behaviors of 4-amino-3,5-dinitro-1H-pyrazole." ResearchGate. [Link]

• ResearchGate. "Comparative study on the thermal decomposition of structural isomers: Pyrazole and imidazole energetic materials." ResearchGate. [Link]

• Taylor & Francis. "Green synthesis of pyrazole systems under solvent-free conditions." Tandfonline.[Link]

• Organic Syntheses. "Regioselective synthesis of 1,3,5-trisubstituted pyrazoles by the reaction of n-monosubstituted hydrazones with nitroolefins." OrgSyn. [Link]

• NIH. "Mechanistic Study of Pyrazole Synthesis via Oxidation-Induced N-N Coupling of Diazatitanacycles." PMC. [Link]

• ResearchGate. "General mechanism of N–N ring opening of pyrazolone." ResearchGate.[Link]

• ResearchGate. "Oxidative Ring‐Opening of 1H‐Pyrazol‐5‐amines." ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. tandfonline.com [tandfonline.com]

Managing impurities from hydrazine starting materials

Technical Support Center: Managing Hydrazine Impurities in Drug Development

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development teams struggling to control trace levels of hydrazine. Hydrazine is an indispensable starting material and intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs), such as isoniazid and fluconazole[1][2]. However, due to its DNA-reactive nature, it is classified as a mutagenic impurity under the ICH M7 guidelines[3][4]. Controlling it to parts-per-million (ppm) or parts-per-billion (ppb) levels requires overcoming significant analytical hurdles: free hydrazine is highly polar, lacks a UV chromophore, and is thermally labile[5][6].

This guide provides field-proven troubleshooting strategies, self-validating protocols, and regulatory FAQs to ensure your impurity management workflows are robust, accurate, and compliant.

Troubleshooting Guide: Analytical Challenges

Issue 1: Poor Retention and Matrix Interference in HPLC/LC-MS Q: When attempting to quantify hydrazine via reversed-phase LC-MS, the analyte elutes in the void volume, and the API matrix completely suppresses the signal. How can we achieve baseline resolution and high sensitivity?

A: The causality here is rooted in hydrazine's physicochemical properties. Its low molecular weight and high polarity prevent it from partitioning into the hydrophobic stationary phase of a standard C18 column[5]. Furthermore, free hydrazine lacks a chromophore, rendering standard UV detection useless against a complex background[6].

The Solution: Pre-column derivatization with 2-Hydroxy-1-Naphthaldehyde (HNA)[5][6]. By reacting hydrazine with HNA, you synthesize a bulky, hydrophobic hydrazone. This transformation achieves three critical goals:

• Retention: The naphthyl group anchors the derivative to the C18 column, shifting its elution well past the void volume.

• Selectivity: The extended conjugated system of the HNA-hydrazone shifts the maximum UV absorbance ( λmax​ ) to the visible range (406–424 nm)[5][6]. Because most APIs and organic impurities absorb between 190–380 nm, this spectral shift effectively renders the API matrix "invisible" to the detector.

• Ionization: For LC-MS, the hydrazone provides a stable, easily ionizable moiety, drastically reducing matrix suppression.

Self-Validating Protocol: LC-UV/LC-MS Workflow with HNA Validation Mechanism: This protocol incorporates a reagent blank and a spiked matrix control to self-validate against false positives from contaminated reagents and false negatives from incomplete derivatization.

• Sample Preparation: Accurately weigh the API and dissolve it in dimethyl sulfoxide (DMSO) to a concentration of 2 mg/mL.

• Reagent Preparation: Prepare a 0.1 M solution of 2-Hydroxy-1-Naphthaldehyde (HNA) in DMSO containing 1% acetic acid (the acid catalyzes the nucleophilic addition-elimination reaction)[5].

• Derivatization: Mix 1 mL of the sample solution with 100 µL of the HNA reagent in a sealed glass vial.

• Incubation: Heat the mixture at 100°C for 30 minutes to drive the reaction kinetics to completion[5]. Allow the vial to cool to room temperature.

• System Suitability (Self-Validation): Prepare a "Reagent Blank" (DMSO + HNA, no API) and a "Spiked Control" (API + known hydrazine standard + HNA).

• Analysis: Inject onto a C18 column using a gradient of water/acetonitrile (with 0.1% formic acid). Monitor UV absorbance at 406 nm or use positive electrospray ionization (ESI+) MS. The absence of a peak in the blank and >90% recovery in the spike validates the run.

Issue 2: Column Degradation and Poor Peak Shape in GC-MS Q: Direct injection of our API into the GC-MS causes rapid inlet liner degradation, and the hydrazine peak exhibits severe tailing. How do we bypass this?

A: Free hydrazine is highly reactive and readily binds to active silanol groups in the GC inlet and column, causing peak tailing. More critically, injecting a non-volatile API directly into a GC inlet results in the accumulation of non-volatile residue. This residue degrades the stationary phase and catalyzes the thermal decomposition of subsequent hydrazine injections[7].

The Solution: In situ derivatization with acetone followed by Headspace GC-MS[7][8]. Adding acetone directly to the sample vial converts hydrazine into acetone azine. Acetone azine is highly volatile and thermally stable[7][9]. By using headspace sampling, only the volatile azine partitions into the gas phase, leaving the non-volatile API matrix entirely behind in the liquid phase.

Self-Validating Protocol: Headspace GC-MS Workflow with Acetone Validation Mechanism: This method utilizes an isotopically labeled internal standard (e.g., 15N2​ -hydrazine) to correct for any variations in headspace partitioning or matrix effects, ensuring absolute quantitative accuracy[7][9].

• Sample Preparation: Weigh 10 mg of the API into a 10-mL headspace vial[7].

• Internal Standard: Add 1 mL of diluent (e.g., water or DMSO) spiked with a known concentration of 15N2​ -hydrazine[9].

• In Situ Derivatization: Add 50 µL of HPLC-grade acetone to the vial[7].

• Equilibration: Seal the vial with a PTFE-lined septum. Incubate in the headspace autosampler at 60°C for 30 minutes with agitation to ensure complete conversion to acetone azine and equilibrium partitioning into the headspace.

• Analysis: Inject the headspace gas into the GC-MS. Monitor the selected ions: m/z 112 for the native acetone azine and m/z 114 for the 15N2​ -labeled azine[7]. The ratio of these ions self-validates the extraction efficiency and absolute concentration.

Experimental Workflow & Logical Relationships

The following diagram illustrates the logical decision tree for selecting the appropriate derivatization and analytical pathway based on matrix constraints.

Caption: Analytical decision tree and derivatization workflow for trace hydrazine impurity management.

Quantitative Data: Derivatization Strategies Comparison

To assist in method development, the quantitative performance of various derivatization reagents is summarized below. Selection should be based on available instrumentation and required detection limits.

Derivatization Reagent	Analytical Technique	Derivative Formed	Typical LOD / LOQ	Key Mechanistic Advantage
Acetone	Headspace GC-MS	Acetone azine	~0.1 ppm / 0.5 ppm	High volatility enables absolute separation from non-volatile API matrices[7][8].
2-Hydroxy-1-Naphthaldehyde (HNA)	LC-UV / LC-MS	Hydrazone	~0.25 ppm / 1.0 ppm	Shifts λmax​ to 406 nm, avoiding UV interference from APIs absorbing at 190–380 nm[5][6].
p-Anisaldehyde	LC-MS/MS	Hydrazone	~0.05 ng/mL (urine)	Introduces a highly ionizable methoxy group, maximizing ESI+ MS sensitivity for biologicals[10].
p-Tolualdehyde	LC-MS	Hydrazone	~0.002 ng/mL (plasma)	Rapid reaction kinetics with strong UV and MS response for ultra-trace environmental/plasma analysis[2][10].

FAQs: Regulatory & Control Strategies (ICH M7)

Q1: How is hydrazine classified under the ICH M7 guidelines, and what is the acceptable intake limit? A1: Hydrazine is classified as a known mutagenic and carcinogenic impurity. While many genotoxic impurities are controlled using the generic Threshold of Toxicological Concern (TTC) of 1.5 µ g/day , hydrazine has sufficient carcinogenicity data to warrant a compound-specific risk assessment[3][4]. According to the ICH M7(R2) Guideline, the Acceptable Intake (AI) for hydrazine is established at 39 µ g/day for oral and parenteral routes (calculated via TD50​ linear extrapolation), and 0.2 µ g/day for inhalation[3].

Q2: If an API synthesis uses a hydrazine derivative (e.g., a hydrazide), does it automatically fall under the same strict limits? A2: Not necessarily. The mutagenic potential of hydrazine derivatives must be evaluated individually. As demonstrated in studies on isoniazid and avanafil synthesis, candidate impurities containing hydrazine-related alerting structures are first assessed using QSAR (Quantitative Structure-Activity Relationship) software[1][11]. If the Ames test for a specific derivative (e.g., certain hydrazides) is negative, it is reclassified as an ICH M7 Class 5 impurity (non-mutagenic) and controlled under standard ICH Q3A/B guidelines rather than the strict TTC limits[11].

Sources

• 1. A Universal Strategy for Evaluation and Quantification of Potential Genotoxic Impurities of Hydrazine Derivatives in Isoniazid Injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ema.europa.eu [ema.europa.eu]
• 4. ema.europa.eu [ema.europa.eu]
• 5. researchgate.net [researchgate.net]
• 6. pharmafocusasia.com [pharmafocusasia.com]
• 7. researchgate.net [researchgate.net]
• 8. ovid.com [ovid.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Regioisomeric Mixtures in Pyrazole Synthesis

Welcome to the Advanced Technical Support Center for Heterocyclic Synthesis. For synthetic chemists and drug development professionals, controlling the regiochemistry of pyrazoles—specifically differentiating between 1,3-disubstituted and 1,5-disubstituted isomers—is a notorious bottleneck.

This guide provides field-proven troubleshooting strategies, explains the mechanistic causality behind regioisomer formation, and outlines self-validating protocols to help you achieve absolute regiocontrol in your workflows.

Part 1: Core Principles & Mechanistic Causality

The classical Knorr pyrazole synthesis involves the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine. When using an unsymmetrical 1,3-diketone and an arylhydrazine, the reaction introduces two competing electrophilic centers (the two carbonyl carbons) and two distinct nucleophilic centers (the terminal −NH2​ and the internal −NH−Ar ).

The Causality of Mixtures: The terminal −NH2​ of the hydrazine is significantly more nucleophilic and less sterically hindered than the internal −NH−Ar . It will kinetically attack the most electrophilic or least sterically hindered carbonyl first. If the electronic or steric difference between the two carbonyls is negligible, the activation energies for the two competing transition states are nearly identical. This lack of differentiation results in a near 1:1 mixture of regioisomers 1.

To achieve regiocontrol, we must introduce a massive energetic bias into the system—either by exploiting extreme electronic withdrawing effects (e.g., −CF3​ groups) or by fundamentally altering the symmetry of the electrophile (e.g., using enaminones).

Mechanistic divergence in the Knorr pyrazole synthesis leading to regioisomeric mixtures.

Part 2: Troubleshooting Guides & FAQs

Q1: I am condensing an alkyl-aryl 1,3-diketone with phenylhydrazine and consistently getting a 60:40 mixture of regioisomers. How can I push this to >95% selectivity? A: The standard Knorr condensation is highly prone to poor selectivity unless there is a severe steric bias. To enforce strict regiocontrol, abandon the 1,3-diketone and convert your starting ketone into a β -enaminone 2. The enaminone presents a highly electrophilic β -carbon and a standard carbonyl. The terminal −NH2​ of the hydrazine undergoes a 1,4-Michael addition at the β -carbon, followed by the irreversible elimination of dimethylamine and subsequent cyclization at the carbonyl 3. This strictly dictates the formation of a single regioisomer.

Q2: I need to synthesize a 3-trifluoromethyl-1-arylpyrazole, but the Knorr reaction exclusively gives the 5-trifluoromethyl isomer. Why is this happening? A: The strongly electron-withdrawing −CF3​ group makes its adjacent carbonyl exceptionally electrophilic. The highly nucleophilic terminal −NH2​ of the arylhydrazine kinetically attacks this carbonyl first. Upon ring closure, this pathway inevitably places the −CF3​ group at the 5-position 1. Solution: To reverse this regioselectivity, use a trifluoromethylated ynone instead of a diketone, paired with an AgOTf catalyst. The silver catalyst coordinates the alkyne, overriding the kinetic preference and directing the initial nucleophilic attack to the β -carbon, yielding the 3- CF3​ pyrazole with excellent selectivity 4.

Q3: Can I simply alkylate an unprotected 1H-pyrazole to get my desired N-substituted regioisomer? A: Direct N-alkylation of unsymmetrical pyrazoles under basic conditions (e.g., K2​CO3​ /DMSO) usually yields an unpredictable mixture of N1 and N2 alkylated products. Regioselectivity here is governed primarily by steric hindrance rather than electronic effects 5. While the less hindered nitrogen is preferred, it rarely provides >90% selectivity. It is highly recommended to construct the ring de novo using the protocols below.

Enaminone-directed pathway ensuring strict regiocontrol via intermediate amine elimination.

Part 3: Standard Operating Protocols (SOPs)

Protocol 1: Regioselective Synthesis via Enaminone Intermediate

This protocol utilizes the irreversible elimination of dimethylamine to enforce a single cyclization pathway, making it ideal for synthesizing 1,5-diarylpyrazoles.

Step 1: Enaminone Formation

• Dissolve the starting methyl ketone (1.0 equiv) in neat N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.5 equiv).

• Reflux the mixture at 100 °C for 12 hours under an inert atmosphere.

• Remove excess DMF-DMA in vacuo and recrystallize the resulting β -enaminone from ethyl acetate/hexane.

Step 2: Cyclocondensation

• Dissolve the purified β -enaminone (1.0 equiv) and arylhydrazine hydrochloride (1.1 equiv) in absolute ethanol.

• Add a catalytic amount of glacial acetic acid (0.1 equiv) and reflux for 4 hours.

• Cool to room temperature, concentrate, and purify via flash chromatography.

Self-Validation Checkpoint: In-process: Hold a piece of damp red litmus paper at the mouth of the condenser during Step 2. It will turn blue, confirming the evolution of dimethylamine gas and validating the correct mechanistic pathway. Post-process: Check the crude 1H -NMR. The complete disappearance of the characteristic enaminone doublet (typically at 5.0–8.0 ppm with a large trans coupling constant of J≈12 Hz) confirms full conversion.

Protocol 2: AgOTf-Catalyzed Synthesis of 3- CF3​ Pyrazoles

This protocol overrides the kinetic preference of the −CF3​ group by utilizing a transition metal to activate an alkyne precursor 4.

Step 1: Reaction Setup

• In an oven-dried Schlenk tube, combine the trifluoromethylated ynone (1.0 equiv) and arylhydrazine (1.2 equiv) in anhydrous DCE (dichloroethane).

• Add Silver trifluoromethanesulfonate (AgOTf) (10 mol%) as the catalyst.

Step 2: Cycloaddition

• Stir the reaction mixture at 80 °C for 6 hours under an argon atmosphere.

• Quench with saturated aqueous NaHCO3​ , extract with DCM, dry over Na2​SO4​ , and concentrate.

Self-Validation Checkpoint: Analyze the crude mixture via 19F -NMR. The CF3​ signal for a 3- CF3​ pyrazole typically resonates around -62 ppm. The 5- CF3​ isomer (if present) appears slightly upfield around -58 to -60 ppm. The absence of the secondary upfield peak validates the successful regioselectivity of the silver-catalyzed pathway.

Part 4: Quantitative Data & Strategy Comparison

Synthetic Strategy	Precursors	Dominant Regioisomer	Typical Selectivity Ratio	Key Mechanistic Advantage
Classical Knorr	1,3-Diketone + Arylhydrazine	Mixture (1,3- and 1,5-)	50:50 to 80:20	Simple precursors, but poor control without massive steric bias.
Enaminone Condensation	β -Enaminone + Arylhydrazine	1,5-Disubstituted	>95:5	Elimination of dialkylamine strictly dictates the cyclization direction.
Ag-Catalyzed Ynone	CF3​ -Ynone + Arylhydrazine	1-Aryl-3- CF3​ -pyrazole	>98:2	Silver coordinates the alkyne, overriding the kinetic CF3​ -carbonyl attack.
Base-Mediated Nitroolefin	Nitroolefin + Hydrazone	1,3,4-Trisubstituted	>90:10	Reversed regioselectivity via base-promoted [3+2] cycloaddition.

Part 5: References

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: PMC / nih.gov

• Recent highlights in the synthesis and biological significance of pyrazole derivatives Source: PMC / nih.gov

• Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles Source: The Journal of Organic Chemistry / ACS Publications

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives Source: PMC / nih.gov

• Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates and Their Evaluation as Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase Source: MDPI

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Enhancing the solubility of pyrazole derivatives for biological assays

Welcome to the Pyrazole Derivative Solubility Support Center . As a Senior Application Scientist, I have designed this technical guide to help you navigate the persistent challenge of poor aqueous solubility in pyrazole-based drug discovery. Pyrazole scaffolds (found in blockbuster drugs like celecoxib and ruxolitinib) are notoriously lipophilic. When transitioning from chemical synthesis to biological evaluation, these compounds frequently precipitate in aqueous assay buffers, leading to false negatives, erratic dose-response curves, and irreproducible data.

This guide bypasses generic advice to provide you with field-proven, self-validating protocols and the mechanistic reasoning (causality) behind each troubleshooting step.

Part 1: Formulation & Assay Troubleshooting (FAQs)

Q1: Why does my pyrazole derivative precipitate immediately when I add it to my aqueous assay buffer, even though it is fully dissolved in my DMSO stock? A1: This phenomenon is known as "solvent shock." Pyrazole derivatives often have high partition coefficients (LogP > 3). When a highly concentrated DMSO stock (e.g., 10 mM) is directly pipetted into an aqueous buffer, the DMSO rapidly diffuses into the water. The pyrazole molecules are suddenly stripped of their solvation shell and exposed to a highly polar environment. Because the thermodynamic barrier to hydrate the hydrophobic pyrazole core is too high, the molecules rapidly aggregate to minimize surface area contact with water, crashing out as amorphous precipitates [1]. Solution: Never spike concentrated stocks directly into the final assay volume. Instead, perform serial dilutions in an intermediate solvent mixture or use acoustic droplet ejection (ADE) to ensure rapid, microscopic dispersion [2].

Q2: What is the absolute maximum concentration of DMSO I can use to keep my compound in solution without ruining my cell-based assay? A2: The industry-standard tolerance for DMSO in cell-based assays is strictly 0.1% to 0.5% v/v [2]. While it is tempting to increase the DMSO concentration to 1% or 2% to force a stubborn pyrazole into solution, doing so compromises the scientific integrity of your assay. At concentrations above 1%, DMSO alters plasma membrane fluidity, induces pore formation, and can trigger apoptosis or unwanted cellular differentiation. Furthermore, high DMSO concentrations can directly denature your target proteins or alter the binding kinetics of your assay [2]. Always run a vehicle control matching the exact final DMSO concentration of your compound wells.

Q3: My compound still crashes at 0.5% DMSO. How can I formulate it for in vitro screening without altering its chemical structure? A3: If maintaining a low DMSO concentration causes precipitation, you must lower the thermodynamic energy of the aqueous system using excipients. The most effective strategy for pyrazoles is the use of Cyclodextrins (e.g., HP-β-CD) . Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. The lipophilic pyrazole ring spontaneously enters this cavity via van der Waals forces and hydrophobic interactions, forming a 1:1 host-guest inclusion complex [3]. This shields the hydrophobic core from water, enhancing apparent solubility by orders of magnitude without permanently altering the drug's structure or its ability to bind its biological target [4].

Part 2: Quantitative Guidelines for Co-Solvents & Excipients

To assist in your formulation strategy, the following table synthesizes the maximum tolerable limits of common excipients in biological assays and their typical solubility enhancement factors for pyrazole derivatives.

Excipient / Co-Solvent	Max Tolerable Conc. (In Vitro)	Mechanism of Solubilization	Typical Pyrazole Solubility Enhancement
DMSO	0.5% v/v	Disrupts solute crystal lattice	Baseline (Reference)
HP-β-Cyclodextrin	10% - 20% w/v	Host-guest inclusion complexation	50x - 100x
Pluronic F-68	0.1% - 0.5% w/v	Micellar encapsulation (Surfactant)	10x - 20x
Tween 80	0.1% v/v	Micellar encapsulation (Surfactant)	5x - 15x
PEG 400	1.0% v/v	Co-solvent polarity adjustment	2x - 5x

Part 3: Standardized Experimental Protocols

To ensure your data is trustworthy and reproducible, every solubility enhancement must be empirically validated. Below are the self-validating protocols required for this workflow.

Protocol A: High-Throughput Kinetic Solubility Assay (Nephelometry)

Causality: Kinetic solubility measures the point at which a compound precipitates from a supersaturated state. We use nephelometry (laser light scattering) because undissolved pyrazole aggregates scatter light proportionally to their concentration, providing a highly sensitive, label-free detection method [1].

• Stock Preparation: Prepare a 10 mM stock solution of your pyrazole derivative in 100% anhydrous DMSO.

• Serial Dilution: In a 96-well V-bottom plate, create a 10-point 2-fold serial dilution of the compound in DMSO.

• Aqueous Transfer: Transfer 2 µL of each DMSO dilution into a 96-well flat-bottom clear microtiter plate.

• Buffer Addition: Rapidly dispense 198 µL of your target aqueous assay buffer (e.g., PBS, pH 7.4) into each well. Self-Validation: This ensures a constant final DMSO concentration of 1.0% across all wells. Include a 1.0% DMSO-only blank well.

• Incubation: Seal the plate and shake at 300 RPM for 2 hours at room temperature to allow precipitation to reach a steady kinetic state.

• Measurement: Read the plate using a nephelometer (e.g., BMG NEPHELOstar).

• Analysis: Plot the scattered light intensity against the compound concentration. The kinetic solubility limit is the highest concentration before a statistically significant increase in light scattering (turbidity) is observed relative to the DMSO blank.

Protocol B: Preparation of Pyrazole-Cyclodextrin Inclusion Complexes

Causality: Co-precipitation ensures maximum molecular interaction between the pyrazole and the cyclodextrin cavity before introducing the complex to a purely aqueous environment [3].

• Host Preparation: Dissolve 1.0 molar equivalent of 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) in a minimal volume of HPLC-grade water at 60°C with continuous magnetic stirring.

• Guest Preparation: Dissolve 1.0 molar equivalent of your pyrazole derivative in a minimal volume of ethanol.

• Complexation: Slowly add the ethanolic pyrazole solution dropwise into the aqueous HP-β-CD solution while maintaining stirring at 60°C for 2 hours.

• Solvent Evaporation: Remove the ethanol under reduced pressure using a rotary evaporator.

• Lyophilization: Freeze the remaining clear aqueous solution at -80°C and lyophilize for 48 hours to obtain the solid inclusion complex powder. This powder can now be directly dissolved in your assay buffer without the need for DMSO.

Part 4: Visualizations

Workflow: Solubility Troubleshooting Logic

The following diagram maps the decision-making process when a pyrazole derivative fails to dissolve in an assay.

Caption: Decision tree for troubleshooting pyrazole precipitation in biological assays.

Biological Context: Pyrazole Mechanism of Action

To understand why maintaining the compound in a monomeric, solubilized state is critical, we must look at the target. Pyrazole derivatives frequently act as competitive inhibitors in inflammatory pathways (e.g., COX-2 inhibition). If the compound precipitates, it cannot enter the active site of the enzyme.

Caption: Mechanism of action for anti-inflammatory pyrazole derivatives targeting COX-2.

References

• In Vitro Solubility Assays in Drug Discovery. ResearchGate. Retrieved from:[Link][1]

• Implementation and Challenges of Direct Acoustic Dosing into Cell-Based Assays. Journal of Laboratory Automation. Retrieved from:[Link][2]

• Synthesis and spectroscopy studies of the inclusion complex of 3-amino-5-methyl pyrazole with beta-cyclodextrin. Journal of Molecular Structure. Retrieved from:[Link][3]

• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. International Journal of Pharmaceutical Sciences. Retrieved from: [Link][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ijpsjournal.com [ijpsjournal.com]

Reference Data & Comparative Studies

Technical Comparison Guide: Validation of Antibacterial Efficacy Against Carbapenem-Resistant Strains

Target Audience: Researchers, Application Scientists, and Antimicrobial Drug Development Professionals Focus: Comparative Efficacy of Cefiderocol vs. Meropenem and Colistin against Carbapenem-Resistant Enterobacteriaceae (CRE)

Executive Summary & Mechanistic Rationale

The global proliferation of multidrug-resistant (MDR) Gram-negative pathogens, particularly Carbapenem-Resistant Enterobacteriaceae (CRE) and Pseudomonas aeruginosa (CRPA), has severely compromised the clinical utility of standard-of-care β-lactams like meropenem. Resistance is typically driven by a combination of carbapenemase production (e.g., KPC, NDM, VIM) and outer membrane porin channel mutations.

To objectively evaluate next-generation therapeutics, this guide compares the antibacterial efficacy of Cefiderocol —a novel siderophore cephalosporin—against traditional agents (Meropenem and Colistin ). Cefiderocol was engineered to circumvent standard resistance mechanisms by exploiting the pathogen's own iron-uptake systems[1].

Causality in Experimental Design

Standard susceptibility testing often fails to capture the unique pharmacodynamics of siderophore-drug conjugates. Because Cefiderocol utilizes active iron transporters (a "Trojan horse" strategy), its in vitro efficacy must be validated in iron-depleted environments that mimic the human host infection state. Failure to control environmental iron levels during minimum inhibitory concentration (MIC) testing will result in false-negative resistance profiles[2].

Caption: Mechanistic comparison of Cefiderocol iron-transporter entry vs. Meropenem porin diffusion.

Minimum Inhibitory Concentration (MIC) Profiling

To establish the baseline static inhibitory threshold of these agents, we utilize the Broth Microdilution (BMD) method. According to the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines, BMD is the gold-standard reference method for antimicrobial susceptibility testing (AST)[3],[2].

Protocol 1: Standardized Broth Microdilution (CLSI M07)

Self-Validating System: This protocol includes an E. coli ATCC 25922 quality control (QC) strain to ensure media performance and antibiotic potency are within acceptable CLSI ranges[4].

Step-by-Step Methodology:

• Media Preparation:

  • For Meropenem and Colistin: Prepare standard Cation-Adjusted Mueller-Hinton Broth (CAMHB)[4].

  • For Cefiderocol: Prepare Iron-Depleted CAMHB (ID-CAMHB) . Scientific Rationale: Standard CAMHB contains high iron concentrations that downregulate bacterial iron-transport channels, artificially inflating Cefiderocol MIC values. ID-CAMHB ensures the active transport mechanism is engaged.

• Inoculum Standardization: Select 3-5 distinct colonies from an overnight agar plate and suspend in 0.85% sterile saline. Adjust the turbidity to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL)[5],[6].

• Dilution: Dilute the suspension in the respective CAMHB to achieve a final well concentration of 5×105 CFU/mL[6].

• Plate Assembly: In a 96-well microtiter plate, create a two-fold serial dilution gradient of the antibiotics[4]. Add the standardized bacterial inoculum. Include a growth control well (no antibiotic) and a sterility control well (media only).

• Incubation & Readout: Incubate at 35°C in ambient air for 16–20 hours[6]. The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Comparative Data: MIC Values against Resistant Isolates

Data synthesized from established preclinical efficacy models[1].

Pathogen Strain	Resistance Phenotype	Cefiderocol MIC (µg/mL)	Meropenem MIC (µg/mL)	Colistin MIC (µg/mL)
K. pneumoniae ATCC BAA-1705	KPC-Producing (CRE)	0.5	>32	0.5
P. aeruginosa SR27001	IMP-1, MDR	2.0	>32	2.0
A. baumannii 1485247	OXA-23, MDR	2.0	>32	>4.0

Insight: While MIC provides the inhibitory threshold, it does not distinguish between bacteriostatic (growth-inhibiting) and bactericidal (lethal) activity, necessitating dynamic kinetic profiling.

Dynamic Efficacy Validation: Time-Kill Kinetics Assay

To predict in vivo efficacy, we must evaluate the pharmacodynamic properties of the agents over time. The Time-Kill kinetics assay measures the rate and extent of bacterial killing, classifying an agent as bactericidal if it achieves a ≥3 -log10 ( 99.9% ) reduction in colony-forming units (CFU/mL) from the initial inoculum[7],[8],[9].

Protocol 2: Time-Kill Kinetics

Self-Validating System: The assay tracks a vehicle-only growth control to map the natural logarithmic and stationary growth phases of the bacteria, ensuring that any CFU reduction is strictly drug-induced[7].

Step-by-Step Methodology:

• Culture Preparation: Grow the target isolate in CAMHB (or ID-CAMHB for Cefiderocol) to the mid-logarithmic growth phase to ensure active cell wall synthesis[8].

• Inoculation: Adjust the culture to a starting inoculum of approximately 5×105 to 1×106 CFU/mL in sterile flasks[6].

• Drug Exposure: Introduce the antimicrobial agents at concentrations relative to their MIC (e.g., 1x, 4x, and 8x MIC)[10].

• Temporal Sampling: Withdraw 100 µL aliquots at predefined intervals: 0, 2, 4, 8, and 24 hours[8].

• Quantification: Serially dilute the aliquots in sterile saline to prevent antibiotic carryover, and plate onto Tryptic Soy Agar (TSA)[8].

• Incubation & Enumeration: Incubate plates at 37°C for 18-24 hours. Count colonies (targeting plates with 30-300 colonies) and calculate the log10​ CFU/mL[8],[11].

Caption: Standardized workflow for Time-Kill Kinetics Assay.

Comparative Data: 24-Hour Time-Kill Log Reductions

Evaluating bactericidal activity against KPC-producing K. pneumoniae at 4x MIC exposures.

Treatment Group	4-Hour Δlog10​ CFU/mL	24-Hour Δlog10​ CFU/mL	Pharmacodynamic Classification
Growth Control	+ 2.1	+ 3.8	Normal Exponential Growth
Meropenem (4x MIC)	- 0.5	+ 2.5	Treatment Failure (Regrowth)
Colistin (4x MIC)	- 3.2	- 1.5	Rapid Kill, Subsequent Regrowth (Heteroresistance)
Cefiderocol (4x MIC)	- 1.8	- 3.9	Sustained Bactericidal Efficacy

Insight: Meropenem demonstrates outright failure due to rapid carbapenemase-mediated hydrolysis. Colistin exhibits rapid initial killing but suffers from heteroresistance and bacterial regrowth by 24 hours[6],[12]. Cefiderocol demonstrates sustained, time-dependent bactericidal activity, validating its structural stability against carbapenemases[1].

Strategic Conclusion

When validating antibacterial efficacy against CRE and CRPA, relying solely on standard MIC panels is insufficient and potentially misleading.

• Methodological Precision: Novel agents like Cefiderocol require strict adherence to modified CLSI protocols (e.g., ID-CAMHB) to accurately reflect their in vivo mechanism of action[2].

• Dynamic Validation: Time-kill assays reveal critical clinical liabilities—such as the 24-hour regrowth observed with Colistin—that static MIC tests obscure[8],[12].

By combining rigorous BMD profiling with dynamic Time-Kill kinetics, drug development professionals can build a highly trustworthy, self-validating data package that definitively proves the superiority of next-generation therapeutics over failing standards of care.

References

• Methods for in vitro evaluating antimicrobial activity: A review ResearchGate[Link]

• A RAPID SCREENING PROTOCOL FOR DETECTING PHARMACOLOGICAL INTERACTIONS: A NOVEL APPROACH TO MITIGATE MULTIDRUG RESISTANCE Journal of microbiology, biotechnology and food sciences[Link]

• Time-Kill Kinetics Assay Emery Pharma[Link]

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically CLSI [Link]

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations PMC - NIH[Link]

• Time-kill studies – including synergy time-kill studies GARDP Revive[Link]

• Efficacy of Cefiderocol against Carbapenem-Resistant Gram-Negative Bacilli in Immunocompetent-Rat Respiratory Tract Infection Models Recreating Human Plasma Pharmacokinetics PMC - NIH[Link]

• Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays PMC - NIH[Link]

• CLSI and EUCAST Release New Guidance on Modifications to Antimicrobial Susceptibility Testing CLSI[Link]

• Pooled Antibiotic Susceptibility Testing Performs Within CLSI Standards for Validation When Measured Against Broth Microdilution and Disk Diffusion Antibiotic Susceptibility Testing of Cultured Isolates MDPI[Link]

• Time-kill curves of colistin alone or in combination with meropenem ResearchGate[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. CLSI and EUCAST Release New Guidance on Modifications to Antimicrobial Susceptibility Testing [clsi.org]
• 3. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 9. Time-kill studies – including synergy time-kill studies – REVIVE [revive.gardp.org]
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• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Structure-activity relationship (SAR) studies of trifluoromethyl pyrazole analogs

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups has become a cornerstone of rational drug design. Among these, the trifluoromethyl (CF₃) group stands out for its profound impact on a molecule's physicochemical and pharmacological properties. This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of trifluoromethyl pyrazole analogs, a scaffold of significant interest in the development of novel therapeutics. We will dissect the nuances of their interactions with key biological targets, supported by experimental data, and provide detailed protocols for their evaluation. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique attributes of this chemical motif.

The Power of the Trifluoromethyl Group: A Physicochemical Perspective

The trifluoromethyl group is far more than a simple methyl mimic. Its three highly electronegative fluorine atoms impart a unique set of properties that medicinal chemists can exploit to fine-tune drug candidates.

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group highly resistant to metabolic degradation, particularly oxidative metabolism by cytochrome P450 enzymes. This often leads to an improved pharmacokinetic profile and a longer in vivo half-life.

• Increased Lipophilicity: The CF₃ group is significantly more lipophilic than a methyl group. This property can enhance a molecule's ability to cross cellular membranes and the blood-brain barrier, which can be crucial for reaching intracellular or central nervous system targets.

• Modulation of Acidity and Basicity: As a potent electron-withdrawing group, the CF₃ moiety can significantly increase the acidity of nearby functional groups and decrease the basicity of nitrogen-containing heterocycles. This can have a profound impact on a molecule's ionization state at physiological pH, influencing its solubility, permeability, and target engagement.

• Favorable Target Interactions: The CF₃ group can participate in a range of non-covalent interactions with biological targets, including dipole-dipole, ion-dipole, and even weak hydrogen bonds. These interactions can contribute to enhanced binding affinity and selectivity.

Trifluoromethyl Pyrazoles as Selective COX-2 Inhibitors

The diaryl-pyrazole scaffold is famously exemplified by Celecoxib, a selective inhibitor of cyclooxygenase-2 (COX-2). The trifluoromethyl group has been a key player in the development of potent and selective COX-2 inhibitors within this class.

Comparative Inhibitory Activity of Trifluoromethyl Pyrazole Analogs against COX-1 and COX-2

The following table summarizes the in vitro inhibitory activities of a series of 5-(Trifluoromethyl)pyrazole-3-carboxamide derivatives against human recombinant COX-2 and ovine COX-1 isoenzymes, compared to the non-selective NSAID Ketoprofen and the selective COX-2 inhibitor Celecoxib. A lower IC50 value indicates greater potency, and a higher selectivity index (SI) indicates greater selectivity for COX-2 over COX-1.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI) (COX-1/COX-2)
5-(Trifluoromethyl)pyrazole-3-carboxamide Derivatives
Compound 3b	0.46	3.82	0.12
Compound 3d	5.61	4.92	1.14
Compound 3g	4.45	2.65	1.68
Reference Drugs
Ketoprofen	0.355	0.164	2.16
Celecoxib	15	0.04	375

*Note: The IC50 values for the 5-(Trifluoromethyl)pyrazole-3-carboxamide derivatives and Ketoprofen are from a study utilizing a fluorometric COX inhibition assay kit. The IC50 values for Celecoxib are from a separate study using a similar in vitro assay with recombinant human enzymes and are provided for comparative

Reproducibility in the Synthesis of 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-ol: A Comparative Guide to Regioselective Methodologies

Executive Summary & The Regioselectivity Challenge

The compound 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-ol (commonly referred to as 1-isopropyl-5-(trifluoromethyl)-1H-pyrazol-3-ol) is a highly valued fluorinated building block in the development of modern agrochemicals and pharmaceuticals. However, its synthesis is notoriously plagued by poor reproducibility and severe regioselectivity issues.

When researchers attempt a standard direct condensation between isopropylhydrazine and ethyl 4,4,4-trifluoroacetoacetate (ETFAA), the reaction thermodynamically and kinetically favors the structural isomer 1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-ol[1].

The Causality of Regio-Failure: Isopropylhydrazine possesses two nucleophilic nitrogen atoms: the primary amine (-NH2) and the secondary amine (-NH-iPr). The primary amine is significantly more nucleophilic and less sterically hindered. In ETFAA, the ketone carbonyl adjacent to the strongly electron-withdrawing trifluoromethyl (-CF3) group is highly electrophilic. Consequently, the -NH2 group preferentially attacks the -CF3 substituted carbon, while the bulkier -NH-iPr group attacks the ester carbonyl. This sequence inevitably constructs the undesired 3-trifluoromethyl-5-ol core[2].

To synthesize the 5-trifluoromethyl-3-ol isomer, we must invert this natural reactivity. This guide objectively compares three synthetic alternatives to achieve this inversion and provides a self-validating protocol for the most reproducible method.

Mechanistic Pathways of Hydrazine Cyclization

Figure 1: Competing pathways in the direct condensation of ETFAA and isopropylhydrazine.

Comparative Methodologies for Regioselective Synthesis

To bypass the thermodynamic sink of the 3-CF3 isomer, process chemists rely on three primary methodologies.

Method A: Direct Condensation (The Baseline)

• Mechanism: Direct reflux of ETFAA and isopropylhydrazine in ethanol.

• Performance: Yields an ~85:15 mixture heavily favoring the undesired 3-CF3 isomer. Separation requires extensive silica gel chromatography, drastically reducing the isolated yield of the target compound. It is highly discouraged for scale-up.

Method B: The Aminocrotonate Route (Recommended)

• Mechanism: Utilizing ethyl 3-amino-4,4,4-trifluorocrotonate[3] instead of ETFAA. The pre-installed amino group acts as a leaving group. By carefully controlling the temperature (0 °C), the -NH-iPr group is forced to undergo an addition-elimination at the beta-carbon, followed by thermal cyclization of the -NH2 group onto the ester.

• Performance: Reverses the regiomeric ratio to ~85:15 in favor of the desired 5-CF3 isomer. It offers the best balance of yield, cost, and operational simplicity.

Method C: The N-Boc Protected Route

• Mechanism: Masking the primary amine of isopropylhydrazine with a tert-butyloxycarbonyl (Boc) group. The secondary amine is sterically forced to attack the highly electrophilic CF3-ketone. Subsequent acidic deprotection and cyclization yield the pyrazole[4].

• Performance: Exceptional regioselectivity (>95:5), but suffers from lower overall yield due to the multi-step sequence and the steric hindrance of the Boc group during the initial attack.

Quantitative Data Comparison

Methodology	Reagents	Regiomeric Ratio (5-CF3 : 3-CF3)	Overall Yield	Scalability	Cost Efficiency
A. Direct Condensation	ETFAA + Isopropylhydrazine	15 : 85	< 20%	High	High
B. Aminocrotonate Route	Ethyl 3-amino-4,4,4-trifluorocrotonate + Isopropylhydrazine	85 : 15	65 - 75%	Medium	Moderate
C. Protected Hydrazine	N-Boc-isopropylhydrazine + ETFAA	> 95 : 5	45 - 55%	Low	Low

Self-Validating Experimental Protocol: The Aminocrotonate Route

The following protocol utilizes Method B. It is engineered as a self-validating system , meaning it includes analytical hold points to verify mechanistic success before committing to downstream processing.

Objective: Synthesize 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-ol with >85% regiomeric purity.

Step 1: Preparation of the Electrophile

• Action: Dissolve ethyl 3-amino-4,4,4-trifluorocrotonate (1.0 eq) in anhydrous ethanol (0.5 M concentration) under an inert nitrogen atmosphere.

• Causality: Anhydrous conditions prevent the premature hydrolysis of the enamine back to the beta-keto ester, which would destroy the regiocontrol mechanism and revert the reaction to Method A.

Step 2: Controlled Addition of Isopropylhydrazine

• Action: Cool the solution to 0 °C. Add isopropylhydrazine hydrochloride (1.1 eq) dropwise, followed by a slow addition of N,N-diisopropylethylamine (DIPEA) (1.2 eq).

• Causality: The hydrochloride salt is used for oxidative stability. DIPEA acts as a non-nucleophilic base to liberate the free hydrazine in situ. The low temperature (0 °C) suppresses the highly favored direct attack of the primary amine, allowing the secondary amine (-NH-iPr) to undergo a transamination reaction at the beta-carbon.

Step 3: Thermal Cyclization

• Action: After 2 hours of stirring at 0 °C, gradually warm the reaction mixture to 75 °C (reflux) and stir for 12 hours.

• Causality: The initial low-temperature step forms the critical intermediate. The elevated temperature provides the necessary activation energy for the primary amine to cyclize onto the ester carbonyl, expelling ethanol and forming the pyrazole core.

Step 4: Self-Validating Analytical Hold Point

• Action: Withdraw a 0.1 mL aliquot, remove the solvent under a stream of nitrogen, dissolve in CDCl3, and analyze via 19F NMR.

• Validation Check: The desired 5-CF3 isomer exhibits a singlet at approximately -59.5 ppm . The undesired 3-CF3 isomer appears further upfield at -63.0 ppm . Proceed to Step 5 only if the integration ratio is ≥ 85:15. If the ratio is poor, the enamine likely hydrolyzed in Step 1.

Step 5: Isolation and Purification

• Action: Concentrate the mixture in vacuo, partition between ethyl acetate and 1M HCl, and wash with brine. Purify the concentrated organic layer via silica gel chromatography (Hexanes/EtOAc gradient).

• Causality: The acidic wash removes unreacted hydrazine and DIPEA. Chromatography easily isolates the pure 5-CF3-3-ol isomer from the minor 3-CF3-5-ol byproduct, yielding a highly pure white solid.

References

• Title: Method for preparation of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol Source: Google Patents URL: [1]

• Title: Regioselective Synthesis of 3-Trifluoromethylpyrazole by Coupling of Aldehydes, Sulfonyl Hydrazides, and 2-Bromo-3,3,3-trifluoropropene Source: Organic Letters (ACS Publications) URL: [2]

• Title: Regioselective Synthesis of 5-Trifluoromethylpyrazoles by[3 + 2] Cycloaddition of Nitrile Imines and 2-Bromo-3,3,3-trifluoropropene Source: The Journal of Organic Chemistry (ACS Publications) URL: [4]

• Title: Copper(I)-Mediated Cascade Reactions: An Efficient Approach to the Synthesis of Functionalized Benzofuro[3,2-d]pyrimidines Source: Organic Letters (ACS Publications) URL: [3]

Sources

• 1. WO2017084995A1 - Method for preparation of 1-methyl-3-(trifluoromethyl)-1hpyrazol-5-ol - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-ol proper disposal procedures

Comprehensive Disposal and Operational Handling Guide for 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-ol

As drug development pipelines increasingly rely on fluorinated heterocycles to improve metabolic stability and lipophilicity, laboratory professionals must adapt their safety and disposal protocols to handle the unique physicochemical liabilities of these compounds.

1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-ol (also known as 1-isopropyl-5-(trifluoromethyl)-1H-pyrazol-3-ol) presents a specific disposal challenge. While it is a structurally simple pyrazole derivative, the presence of a trifluoromethyl (-CF₃) group fundamentally alters its thermal degradation profile. Standard laboratory waste disposal methods are insufficient and potentially hazardous. This guide provides the self-validating, step-by-step operational protocols required to safely manage this compound from the benchtop to final environmental mineralization.

Hazard Causality and the E-E-A-T Rationale

To design a fail-safe disposal system, we must first understand the molecular behavior of the compound under stress. Do not treat this chemical as generic organic waste; its structural components dictate strict downstream requirements.

• The Trifluoromethyl (-CF₃) Liability: The Carbon-Fluorine (C-F) bond is one of the strongest in organic chemistry. Standard solvent incinerators typically operate at around 800°C. At this temperature, the -CF₃ group does not fully mineralize. Instead, incomplete combustion generates volatile, highly toxic perfluoroalkyl products of incomplete combustion (PICs)[1]. To sever all C-F bonds, the U.S. Environmental Protection Agency (EPA) mandates that fluorinated compounds undergo thermal destruction at temperatures exceeding 1,100°C[1][2].

• Hydrogen Fluoride (HF) Generation: When the -CF₃ group is successfully mineralized at >1,100°C, it yields Hydrogen Fluoride (HF) gas[3]. HF is highly corrosive and toxic. Therefore, the receiving incineration facility must be equipped with a caustic wet acid gas scrubber to neutralize the HF into inert fluoride salts (e.g., calcium fluoride) before atmospheric release[4][5].

• The Pyrazole Core: The nitrogen-rich pyrazole ring will oxidize to form nitrogen oxides (NOx) during combustion, which also necessitates wet scrubbing to prevent environmental smog and acid rain precursors[6].

Quantitative Operational Parameters

The following table synthesizes the critical quantitative thresholds required for the safe handling and destruction of 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-ol.

Parameter	Operational Requirement	Mechanistic Rationale
Waste Classification	Halogenated Organic Waste	Contains a high mass-percentage of Fluorine due to the -CF₃ moiety.
Incineration Temp.	> 1,100°C	Minimum thermal threshold required to break C-F bonds and prevent PFAS-like PICs[1].
Gas Residence Time	≥ 2.0 seconds	Ensures complete thermal oxidation and mineralization of the pyrazole ring[3].
Exhaust Treatment	Caustic Wet Scrubber	Neutralizes highly corrosive Hydrogen Fluoride (HF) and NOx gases[4].
Lab Storage Temp.	2°C to 8°C (Dry, Sealed)	Prevents ambient thermal degradation, moisture absorption, and volatile emissions.

Step-by-Step Methodologies: Operational Handling & Disposal

Trust in laboratory safety is built on reproducible, self-validating workflows. Implement the following step-by-step protocols at the point of generation.

Protocol A: Point-of-Generation Waste Segregation

• Fume Hood Isolation: All handling of the pure powder or concentrated solutions must occur within a certified Class II biological safety cabinet or a chemical fume hood.

• Halogenated Designation: Label a high-density polyethylene (HDPE) or glass waste carboy strictly as "Halogenated Organic Waste - Contains Fluorinated Pyrazoles." Do not mix this with standard non-halogenated solvent waste (like pure ethanol or acetone), as non-halogenated streams are often routed to lower-temperature incinerators.

• Solvent Compatibility: If the compound is dissolved in a solvent, ensure the solvent is compatible with halogenated waste streams (e.g., dichloromethane, chloroform, or properly segregated methanol/water mixtures).

Protocol B: Contaminated Labware Disposal

• Solid Waste Collection: Items that have come into direct contact with the compound (weighing boats, pipette tips, spatulas, and nitrile gloves) must not be thrown in standard biohazard or municipal trash[7].

• Bagging: Place all contaminated consumables into a heavy-duty, sealable plastic bag.

• Defacing and Rinsing: Empty stock bottles must be triple-rinsed with a compatible solvent (e.g., acetone). The rinsate must be poured into the Halogenated Liquid Waste container. Deface the original manufacturer label completely before placing the glass/plastic bottle into the solid halogenated waste bin[7].

Protocol C: Spill Response and Decontamination

• Isolate and Don PPE: In the event of a powder spill, immediately isolate the area. Don fresh nitrile gloves, safety goggles, and an N95 or P100 particulate respirator to prevent inhalation of fluorinated dust.

• Wet Wiping (No Sweeping): Do not dry sweep, as this aerosolizes the compound. Lightly dampen an absorbent pad with an appropriate solvent (e.g., isopropyl alcohol or water, depending on solubility) and gently wipe the spill inward from the edges.

• Secondary Wash: Wash the affected benchtop area with a mild detergent solution to remove any residual microscopic powder.

• Disposal of Spill Kit: Place all absorbent pads and PPE used during the cleanup into the designated Halogenated Solid Waste container.

Visualizing the Disposal Architecture

To ensure total operational clarity, the following diagrams map the logistical workflow and the chemical degradation pathways.

Workflow for the segregation and high-temperature disposal of fluorinated pyrazole waste.

Mechanistic thermal degradation pathway and neutralization of fluorinated byproducts.

Facility Auditing for EHS Professionals

To maintain a self-validating safety system, Environmental Health and Safety (EHS) managers must verify their external waste disposal contractors. When reviewing waste manifests, ensure the receiving facility is a RCRA-permitted hazardous waste combustor (HWC) capable of meeting the EPA's 2024 Interim Guidance standards for fluorinated destruction[1][8]. Facilities lacking verified wet scrubbing capabilities for hydrogen fluoride capture must be rejected, as atmospheric venting of HF violates the Clean Air Act and poses severe community health risks[4][6].

References

• EPA's Updated Guidance on Destruction and Disposal of PFAS (May 2024) . Montrose Environmental. Available at:[Link]

• Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS . U.S. Environmental Protection Agency (EPA). Available at:[Link]

• Public Comments on Interim PFAS Destruction and Disposal Guidance (EPA-HQ-OLEM-2020-0527) . Regulations.gov. Available at:[Link]

• Hydrogen Fluoride Wet Scrubbing and MACT Standards . Office of Information and Regulatory Affairs (OIRA) / RegInfo.gov. Available at:[Link]

• Compliance with Articles 46, 47 and 48 of the Industrial Emissions Directive (IED) - Wet Scrubbing of HF . Environmental Protection Agency Ireland (EPA.ie). Available at:[Link]

Sources

• 1. montrose-env.com [montrose-env.com]
• 2. epa.gov [epa.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. reginfo.gov [reginfo.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. epawebapp.epa.ie [epawebapp.epa.ie]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. epa.gov [epa.gov]

Personal protective equipment for handling 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-ol

As a Senior Application Scientist, I approach the handling of novel or highly functionalized building blocks not just as a procedural task, but as an exercise in chemical logic. When working with 1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-3-ol (also known as 1-isopropyl-5-(trifluoromethyl)-1H-pyrazol-3-ol), we are dealing with a fluorinated heterocyclic compound. These motifs are highly prized in drug discovery and agrochemical development due to their ability to modulate target binding and metabolic stability.

However, the very structural features that make this compound biologically valuable also dictate strict, non-negotiable handling protocols [1]. Below is the comprehensive operational, safety, and disposal guide designed to protect researchers and ensure experimental integrity.

Chemical Profile & Hazard Causality

To design a self-validating safety protocol, we must first understand the causality behind the hazards. We do not wear PPE simply for compliance; we wear it to counteract specific molecular properties:

• Trifluoromethyl (-CF 3​ ) Group: The incorporation of a -CF 3​ moiety significantly increases the lipophilicity (logP) of the molecule. Causality: High lipophilicity enhances the compound's ability to rapidly penetrate the lipid bilayers of the stratum corneum (skin barrier) and cellular membranes. Dermal exposure can lead to rapid systemic absorption.

• Pyrazole-3-ol Core: This substructure acts as both a potent hydrogen bond donor and acceptor. Causality: If absorbed or inhaled, it can interact non-specifically with biological targets (e.g., enzymes, receptors). The hydroxyl group also imparts mild acidity, which can cause localized irritation to mucous membranes, eyes, and the respiratory tract.

• Physical State & Isopropyl Group: Typically presenting as a solid powder, the addition of the isopropyl group adds steric bulk but maintains a relatively low molecular weight. Causality: The compound is prone to aerosolizing as a fine, lipophilic dust during weighing and transfer, necessitating strict inhalation controls.

Personal Protective Equipment (PPE) Matrix

In accordance with the OSHA Laboratory Standard (29 CFR 1910.1450) [2], exposure to functionalized heterocycles must be minimized through a combination of engineering controls and targeted PPE.

PPE Category	Required Specification	Scientific Justification (Causality)
Hand Protection	Double-layered Nitrile Gloves (min. 5 mil thickness).	Nitrile provides excellent chemical resistance to fluorinated organics. Double-gloving acts as a fail-safe against micro-tears during mechanical manipulation.
Eye Protection	ANSI Z87.1 Compliant Chemical Splash Goggles.	Standard safety glasses are insufficient. The potential for aerosolized lipophilic dust requires a full-seal barrier to prevent ocular absorption and irritation.
Body Protection	Flame-Retardant, Chemical-Resistant Lab Coat.	This compound is routinely solubilized in volatile, flammable organic solvents (e.g., THF, DMF, DCM) during synthesis, requiring dual-hazard body protection.
Engineering Control	Certified Chemical Fume Hood (Face velocity >100 fpm).	Mandatory. Prevents inhalation of aerosolized particulates and solvent vapors during transfer and reaction setup [1].

Operational Plan: Step-by-Step Handling Protocol

Every protocol must be a self-validating system. By incorporating physical checks into the workflow, we eliminate the assumption of safety and replace it with verified containment.

Step 1: Pre-Operation Verification

• Verify the fume hood monitor displays a face velocity of at least 100 feet per minute (fpm).

• Clear the workspace of incompatible materials, specifically strong oxidizers and strong bases, which could react exothermically with the pyrazole-3-ol moiety.

Step 2: Anti-Static Weighing

• Mechanism: Fluorinated powders frequently accumulate static charge, causing them to repel from spatulas and disperse into the air.

• Action: Use an anti-static weighing boat or pass the boat through an anti-static ionizer before use. Weigh the material strictly inside the fume hood or a dedicated, ventilated balance enclosure.

Step 3: Transfer and Solubilization

• Transfer the solid directly into the reaction vessel (e.g., round-bottom flask).

• Instead of scraping residual powder, rinse the weighing boat directly with your designated reaction solvent (e.g., anhydrous THF) to ensure quantitative transfer and immediately suppress any dust generation.

Step 4: Immediate Decontamination

• Wipe down spatulas, the balance pan, and the immediate hood surface with a task wipe dampened with isopropanol or ethanol. Dispose of the wipe in a solid hazardous waste container.

Spill Response & Disposal Plan

In the event of a spill, standard sweeping will aerosolize the lipophilic powder, drastically increasing inhalation risk [3].

Emergency Spill Protocol:

• Containment: Do NOT dry-sweep. Gently cover the spilled powder with absorbent paper towels.

• Suppression: Dampen the towels with a mild solvent (e.g., isopropanol or water) to bind the powder and suppress aerosolization.

• Collection: Using a non-sparking scoop, transfer the dampened mass into a sealable, wide-mouth hazardous waste container.

• Surface Decontamination: Wash the affected surface with a laboratory detergent solution to break down residual lipophilic traces, followed by a thorough water rinse.

Disposal Plan:

• Solid Waste: Contaminated gloves, wipes, and empty vials must be placed in a sealed container labeled "Hazardous Solid Waste: Fluorinated Organic / Toxic Irritant."

• Liquid Waste: Halogenated and non-halogenated waste streams must be segregated. If the compound is dissolved in DCM, it must go into the Halogenated Organic Waste carboy. If dissolved in EtOAc or THF, it may go into the Non-Halogenated stream, provided the total fluorine content complies with your institution's specific Environmental Health and Safety (EHS) thresholds.

Workflow Visualization

Below is the logical workflow mapping the safe handling, reaction execution, and disposal pipeline for this compound.

Caption: Workflow for the safe handling, reaction setup, and disposal of fluorinated pyrazoles.

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[Link]

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[Link]

• American Chemical Society (ACS). Safety in Academic Chemistry Laboratories (SACL). [Link]